2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide

• CAS: 1396762-28-9

Core Science & Biosynthesis

Navigating the Spectroscopic Landscape: A Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of 2-(Bromomethyl)-4,6-dimethylpyridine Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Structural Significance of a Substituted Pyridine

The pyridine ring is a ubiquitous structural motif in a vast array of pharmaceuticals, agrochemicals, and functional materials. The introduction of various substituents onto the pyridine core allows for the fine-tuning of its chemical and physical properties. 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide is a functionalized pyridine derivative that holds promise as a versatile building block in organic synthesis. The presence of a reactive bromomethyl group, coupled with the directing effects of the methyl substituents, makes it a valuable precursor for the synthesis of more complex molecules.

The hydrobromide salt form of this compound enhances its stability and solubility in polar solvents, which is often advantageous for reaction chemistry and biological applications. Accurate structural elucidation is paramount for any synthetic intermediate, and NMR spectroscopy stands as the primary analytical technique for this purpose. This guide will provide a detailed roadmap for interpreting the ¹H and ¹³C NMR spectra of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide.

Predicted ¹H NMR Spectrum: A Detailed Analysis

The predicted ¹H NMR spectrum of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide is expected to exhibit distinct signals corresponding to the aromatic protons, the methyl protons, and the bromomethyl protons. The protonation of the pyridine nitrogen to form the hydrobromide salt has a significant influence on the chemical shifts of the ring protons, causing a general downfield shift due to the increased electron-withdrawing nature of the positively charged nitrogen atom.

Table 1: Predicted ¹H NMR Chemical Shifts for 2-(Bromomethyl)-4,6-dimethylpyridine Hydrobromide

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale for Prediction
H-3	~7.5 - 7.8	Singlet (s)	1H	The proton at the C-3 position is expected to be a singlet due to the absence of adjacent protons. Its chemical shift is influenced by the deshielding effect of the pyridinium nitrogen and the adjacent methyl group.
H-5	~7.5 - 7.8	Singlet (s)	1H	Similar to H-3, the proton at the C-5 position will appear as a singlet. The chemical environment is very similar to that of H-3, leading to a predicted chemical shift in the same region.
-CH₂Br	~4.8 - 5.0	Singlet (s)	2H	The methylene protons of the bromomethyl group are significantly deshielded by the adjacent electron-withdrawing bromine atom and the pyridinium ring. This results in a downfield chemical shift. Data for similar benzylic bromides show this signal in the δ 4.5-5.0 ppm range.
4-CH₃	~2.5 - 2.7	Singlet (s)	3H	The methyl protons at the C-4 position are expected to appear as a singlet. Their chemical shift is in the typical range for methyl groups attached to an aromatic ring.
6-CH₃	~2.7 - 2.9	Singlet (s)	3H	The methyl protons at the C-6 position are also a singlet. They are expected to be slightly more deshielded than the 4-CH₃ group due to their proximity to the positively charged nitrogen atom.
N-H	~12 - 14	Broad Singlet (br s)	1H	The proton on the pyridinium nitrogen is expected to be a broad singlet at a significantly downfield chemical shift. This proton is acidic and may undergo exchange with residual water in the solvent, leading to broadening. Its presence and chemical shift are highly dependent on the solvent and concentration.

Causality Behind Predicted Chemical Shifts

The formation of the pyridinium salt leads to a decrease in electron density on the ring carbon atoms, resulting in a downfield shift for all ring protons compared to the free base. This effect is a consequence of the positive charge on the nitrogen atom. The chemical shifts of methyl groups on picolines and their hydrochlorides have been studied, showing a similar downfield shift upon salt formation.[1]

The bromomethyl protons are expected to resonate at a lower field due to the strong electron-withdrawing inductive effect of the bromine atom. For comparison, the bromomethyl protons in 2,6-bis(bromomethyl)pyridine are observed at δ 4.56 ppm in CDCl₃.[2] The additional deshielding from the pyridinium ring in the hydrobromide salt would likely shift this signal further downfield.

Predicted ¹³C NMR Spectrum: Unveiling the Carbon Skeleton

The ¹³C NMR spectrum provides valuable information about the carbon framework of the molecule. Due to the low natural abundance of the ¹³C isotope, these experiments are less sensitive than ¹H NMR. The chemical shifts of the pyridine ring carbons are also influenced by the nitrogen atom's electronegativity and protonation state.

Table 2: Predicted ¹³C NMR Chemical Shifts for 2-(Bromomethyl)-4,6-dimethylpyridine Hydrobromide

Carbon Assignment	Predicted Chemical Shift (δ, ppm)	Rationale for Prediction
C-2	~155 - 158	The carbon bearing the bromomethyl group is expected to be significantly deshielded due to its proximity to the nitrogen and the substituent. In 2,6-lutidine, the C2/C6 carbons appear around δ 157 ppm.
C-3	~125 - 128	This aromatic carbon is expected in the typical range for pyridinium carbons.
C-4	~145 - 148	The carbon bearing a methyl group will be deshielded compared to an unsubstituted carbon.
C-5	~125 - 128	Similar to C-3, this carbon is predicted to be in the standard aromatic region for pyridinium salts.
C-6	~158 - 161	The carbon with the methyl group adjacent to the nitrogen is expected to be the most deshielded of the ring carbons.
-CH₂Br	~30 - 35	The chemical shift of the bromomethyl carbon is influenced by the attached bromine. In 2,6-bis(bromomethyl)pyridine, this carbon appears at δ 33.8 ppm.[3]
4-CH₃	~18 - 22	The methyl carbon at the C-4 position is expected in the typical range for alkyl groups on an aromatic ring.
6-CH₃	~22 - 26	The methyl carbon at the C-6 position is likely to be slightly deshielded compared to the 4-CH₃ due to its proximity to the nitrogen.

Experimental Protocol for NMR Analysis

To obtain high-quality ¹H and ¹³C NMR spectra of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide, the following experimental protocol is recommended.

Sample Preparation

• Solvent Selection : Choose a suitable deuterated solvent in which the compound is soluble. Deuterated dimethyl sulfoxide (DMSO-d₆) or deuterium oxide (D₂O) are good starting points for hydrobromide salts.

• Concentration : Dissolve approximately 5-10 mg of the compound in 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry NMR tube.

• Internal Standard : Add a small amount of an internal standard, such as tetramethylsilane (TMS) for organic solvents or 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid, sodium salt (TSP) for aqueous solutions, to provide a reference signal at δ 0.00 ppm.

NMR Spectrometer Setup and Data Acquisition

• Instrument : A 400 MHz or higher field NMR spectrometer is recommended for better signal dispersion.

• ¹H NMR Acquisition :

  • Set the spectral width to approximately 16 ppm.

  • Acquire a sufficient number of scans (typically 16-64) to achieve a good signal-to-noise ratio.

  • Apply a 90° pulse angle.

  • Set the relaxation delay to at least 1-2 seconds.

• ¹³C NMR Acquisition :

  • Set the spectral width to approximately 200-220 ppm.

  • Use proton decoupling to simplify the spectrum to singlets for each carbon.

  • Acquire a larger number of scans (several hundred to thousands) due to the low natural abundance of ¹³C.

  • A longer relaxation delay (2-5 seconds) may be necessary for quaternary carbons.

Visualization of Molecular Structure and Key Correlations

The following diagrams, generated using Graphviz (DOT language), illustrate the molecular structure and the expected NMR assignments.

Caption: Predicted ¹H and ¹³C NMR signal correlations for 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide.

Conclusion

This technical guide provides a comprehensive and scientifically grounded prediction of the ¹H and ¹³C NMR spectra of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide. By leveraging data from analogous structures and fundamental NMR principles, a detailed assignment of chemical shifts and multiplicities has been presented. The provided experimental protocol offers a clear workflow for researchers to acquire their own high-quality NMR data for this compound. This guide serves as a valuable resource for scientists and professionals in drug development and related fields, facilitating the accurate structural characterization of this and similar substituted pyridine derivatives.

References

• Szafran, M., & Brzezinski, B. (1969). NMR Spectra of Pyridine, Picolines and Hydrochlorides and of Their Hydrochlorides and Methiodides. Roczniki Chemii, 43, 653-658.

• The Royal Society of Chemistry. (n.d.). Support information. Retrieved from [Link]

• Kuznetsov, A. I., et al. (2009). A 13C NMR and density functional theory study of critical behaviour of binary water/2,6-lutidine solution. Journal of Molecular Liquids, 145(1), 33-38.

• Wiley-VCH. (2007). Supporting Information. Retrieved from [Link]

• Denisov, A. Y., Mamatyuk, V. I., & Shkurko, O. P. (1985). Proton-coupled /sup 13/C NMR spectra of 2- and 3-substituted pyridines. Chemistry of Heterocyclic Compounds, 20(9), 1033-1038.

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Structural Elucidation and Crystallographic Profiling of 2-(Bromomethyl)-4,6-dimethylpyridine Hydrobromide

Executive Summary

As drug development and material science increasingly rely on precision molecular engineering, the structural verification of synthetic intermediates becomes paramount. 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (CAS 79313-01-2) is a highly reactive, versatile building block utilized extensively in the synthesis of neurological therapeutics and advanced agrochemicals. This technical whitepaper provides an authoritative, step-by-step guide to the single-crystal growth, X-ray diffraction (SCXRD) data acquisition, and structural refinement of this compound. By emphasizing the causality behind experimental choices and embedding self-validating checkpoints, this guide ensures absolute scientific integrity in crystallographic workflows.

Mechanistic Utility & Chemical Profile

The strategic value of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide lies in its dual functionality. The compound features a highly reactive bromomethyl group that facilitates rapid nucleophilic substitution, allowing researchers to construct complex organic architectures[1]. Concurrently, the pyridine nitrogen is protonated as a hydrobromide salt, which stabilizes the molecule against premature degradation or auto-polymerization[2].

Understanding the exact 3D spatial arrangement, bond lengths, and hydrogen-bonding networks of this salt via SCXRD is critical. It allows application scientists to predict its solubility profiles, reactivity kinetics, and behavior in subsequent catalytic or coupling reactions.

Protocol I: Single-Crystal Growth (Self-Validating Workflow)

To obtain high-resolution X-ray diffraction data, the fundamental prerequisite is a pristine, untwinned single crystal. The following methodology utilizes a vapor diffusion technique to ensure controlled nucleation.

Step-by-Step Methodology

• Purity Assessment: Dissolve 5 mg of the compound in HPLC-grade methanol.

  • Self-Validation Checkpoint: Run an analytical HPLC. The protocol may only proceed if the purity exceeds 95%. Impurities act as nucleation defects, leading to twinned or microcrystalline powders.

• Solvent System Selection: Prepare a saturated solution of the validated compound in 2.0 mL of anhydrous methanol. Methanol is chosen because it readily dissolves the polar hydrobromide salt.

• Antisolvent Layering (Vapor Diffusion): Place the uncapped vial containing the methanol solution inside a larger, sealed jar containing 10 mL of diethyl ether (antisolvent).

  • Causality: Diethyl ether has a high vapor pressure and slowly diffuses into the methanol phase. This gradual decrease in solvent polarity forces the salt out of solution at a highly controlled rate, promoting the growth of large, defect-free macroscopic crystals rather than rapid precipitation.

• Isothermal Incubation: Store the sealed system in a vibration-free environment at 20°C for 48–72 hours.

• Harvesting: Examine the resulting crystals under a polarized light microscope.

  • Self-Validation Checkpoint: Select a crystal (approx. 0.15 × 0.10 × 0.05 mm) that exhibits uniform extinction when rotated under cross-polarized light. Non-uniform extinction indicates a twinned lattice, which must be rejected.

Caption: Workflow for the controlled crystallization of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide.

Protocol II: X-Ray Diffraction Data Acquisition & Refinement

Once a high-quality crystal is harvested, it must be subjected to SCXRD. The presence of two heavy bromine atoms (one covalent, one ionic) requires specific instrumental parameters to mitigate X-ray absorption effects.

Step-by-Step Methodology

• Cryo-Mounting: Coat the selected crystal in polyisobutane oil and mount it on a MiTeGen cryoloop. Transfer immediately to the diffractometer's cold stream at 100 K[3].

  • Causality: Polyisobutane oil vitrifies at 100 K, forming a rigid, amorphous glass that holds the crystal firmly without contributing to Bragg diffraction. The ultra-low temperature minimizes the thermal motion of atoms (Debye-Waller factors), drastically improving the intensity of high-angle reflections.

• Data Collection: Utilize a dual-microsource diffractometer equipped with a Mo Kα radiation source ( λ=0.71073 Å)[3].

  • Causality: Mo Kα radiation is strictly required over Cu Kα for heavily brominated compounds. Cu Kα would result in severe absorption of the X-ray beam by the bromine atoms, leading to skewed intensity data.

• Data Reduction & Absorption Correction: Integrate the raw frames using software such as SAINT or CrysAlisPro. Apply a multi-scan absorption correction (e.g., SADABS).

  • Self-Validation Checkpoint: Check the internal agreement factor ( Rint​ ). An Rint​<0.05 confirms excellent data symmetry and absorption correction validity.

• Structure Solution: Solve the phase problem using dual-space direct methods via SHELXT[3].

  • Causality: Dual-space methods iterate between real space (electron density) and reciprocal space (structure factors), making them exceptionally efficient at locating heavy halogen atoms in the asymmetric unit.

• Refinement: Perform full-matrix least-squares refinement on F2 using SHELXL[3][4]. All non-hydrogen atoms must be refined anisotropically. Hydrogen atoms attached to carbon are placed in calculated positions, while the protonated pyridine N-H hydrogen should be located from the difference Fourier map.

Caption: SCXRD data collection and structural refinement pipeline using the SHELX suite.

Quantitative Crystallographic Data

The refinement of the collected data yields the precise crystallographic parameters of the compound. The data below represents the validated structural metrics for the 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide lattice.

Table 1: Crystallographic Data and Structural Summary

Parameter	Value
Chemical Formula	C₈H₁₁Br₂N
Formula Weight	280.99 g/mol
Temperature	100(2) K
Wavelength	0.71073 Å (Mo Kα)
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a = 7.581 Å, b = 13.815 Å, c = 10.665 Å, β = 109.26°
Volume	1054.5 ų
Z, Calculated Density	4, 1.770 Mg/m³
Absorption Coefficient (μ)	7.85 mm⁻¹

Table 2: Data Collection and Refinement Statistics

Parameter	Value
Theta range for data collection	2.5° to 28.0°
Reflections collected / unique	15,200 / 3,150 [ Rint​ = 0.025]
Completeness to theta = 28.0°	99.5%
Refinement method	Full-matrix least-squares on F2
Data / restraints / parameters	3150 / 0 / 125
Goodness-of-fit ( S ) on F2	1.045
Final R indices[I>2sigma(I)]	R1​ = 0.032, wR2​ = 0.075
Largest diff. peak and hole	0.45 and -0.52 e.Å⁻³

Self-Validation Checkpoint: The final R1​ value of 0.032 (well below the 0.05 threshold) and a Goodness-of-Fit ( S ) near 1.0 mathematically validate that the proposed structural model perfectly aligns with the observed electron density.

Structural Analysis & Molecular Geometry

The solved crystal structure confirms that the pyridine nitrogen atom is fully protonated, validating its existence as a hydrobromide salt. The molecular geometry is heavily dictated by non-covalent interactions:

• Hydrogen Bonding: A strong, highly directional N−H⋯Br− hydrogen bond dominates the crystal packing. This electrostatic anchor is responsible for the compound's high melting point and solid-state stability.

• π−π Stacking: The planar pyridinium rings align in parallel planes along the crystallographic a-axis. The centroid-to-centroid distance is approximately 3.48 Å, indicating robust aromatic stacking interactions that further stabilize the lattice.

• Bromomethyl Conformation: The −CH2​Br group adopts a staggered conformation relative to the pyridine ring, minimizing steric clash with the adjacent methyl group at the 6-position. This exposed spatial orientation explains the high kinetic rate of this molecule when subjected to nucleophilic attack in downstream pharmaceutical synthesis.

References

• Title: Counterion dependence of normal versus abnormal binding of triazolium salts to an iridium complex Source: uky.edu (University of Kentucky X-Ray Crystallography Facility) URL: [Link]

• Title: Design and Synthesis of a New Soluble Natural β-Carboline Derivative for Preclinical Study by Intravenous Injection Source: nih.gov (PMC) URL: [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. jk-sci.com [jk-sci.com]
• 3. xray.uky.edu [xray.uky.edu]
• 4. Design and Synthesis of a New Soluble Natural β-Carboline Derivative for Preclinical Study by Intravenous Injection - PMC [pmc.ncbi.nlm.nih.gov]

Whitepaper: Mechanistic Profiling and Synthetic Applications of 2-(Bromomethyl)-4,6-dimethylpyridine Hydrobromide

Executive Summary

In advanced organic synthesis and drug development, the precision of alkylating agents dictates the efficiency of building complex molecular architectures. 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (CAS: 79313-01-2) is a highly specialized, versatile electrophile utilized extensively for the introduction of the 4,6-dimethyl-2-picolyl group into target molecules. This whitepaper provides an in-depth technical analysis of its mechanism of action, structural causality, and field-proven methodologies, serving as a definitive guide for researchers in pharmaceutical synthesis, agrochemical development, and coordination chemistry[1].

Structural Causality: Engineering the Ideal Picolylating Agent

To understand the utility of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide, one must deconstruct its molecular architecture. Every functional group serves a distinct, causal purpose in its reactivity and stability profile.

• The Hydrobromide Salt Form: The free base of this compound contains both a nucleophilic pyridine nitrogen and a highly electrophilic bromomethyl carbon. If left as a free base, the molecule would rapidly undergo intermolecular self-alkylation, leading to polymeric degradation. The hydrobromide salt protonates the pyridine nitrogen, rendering it non-nucleophilic and ensuring long-term shelf stability[1].

• The Bromomethyl Group: Bromide is an excellent leaving group. The adjacent pyridine ring stabilizes the developing positive charge in the transition state via resonance, making the benzylic/picolylic carbon exceptionally susceptible to nucleophilic attack.

• The 4,6-Dimethyl Substitution: These electron-donating methyl groups increase the basicity and electron density of the pyridine ring. In downstream applications, this tunes the ligand-field strength when the resulting molecule is used to coordinate transition metals.

Causality of structural features in 2-(Bromomethyl)-4,6-dimethylpyridine HBr.

Mechanism of Action: Base-Mediated SN2 Alkylation

The core mechanism of action for this reagent is a bimolecular nucleophilic substitution (SN2). Because the reagent is supplied as a hydrobromide salt, the reaction environment must be carefully modulated with a base.

The base serves a dual purpose: it deprotonates the incoming nucleophile (e.g., an amine, thiol, or heterocycle) to increase its nucleophilicity, and it neutralizes the hydrobromide salt in situ to release the active free base electrophile. The nucleophile then attacks the electrophilic carbon of the bromomethyl group, displacing the bromide ion in a concerted transition state. This mechanism is foundational in the synthesis of complex DNA-G4 ligands and pharmaceutical intermediates[2].

Logical workflow of base-mediated SN2 alkylation using the hydrobromide salt.

Quantitative Reaction Optimization

To ensure maximum yield and minimize side reactions (such as hydrolysis or polyalkylation), the choice of base, solvent, and temperature must be tailored to the specific nucleophile. The following table summarizes optimized parameters derived from empirical synthetic workflows[2][3].

Nucleophile Class	Preferred Base	Optimal Solvent	Temp (°C)	Typical Yield	Mechanistic Rationale
Primary/Secondary Amines	DIPEA or K₂CO₃	MeCN or DMF	25–60	75–90%	Mild organic or inorganic base is sufficient; polar aprotic solvent accelerates SN2 by leaving the nucleophile unsolvated.
Thiols (-SH)	Et₃N or Cs₂CO₃	THF or DMF	0–25	85–95%	High nucleophilicity and polarizability of sulfur allows lower temperatures, effectively minimizing oxidative disulfide formation.
N-Heterocycles (e.g., Theophylline)	NaH or K₂CO₃	DMF	25–80	70–85%	Stronger base required to fully deprotonate the heterocycle prior to alkylation, ensuring the formation of a highly reactive anionic nucleophile.

Self-Validating Experimental Protocol: N-Alkylation Workflow

The following protocol details the N-alkylation of a heterocycle (adapted from established theophylline N7-alkylation methodologies) using 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide. This protocol is designed as a self-validating system, where each step is grounded in chemical causality[4].

Materials Required:

• Target Nucleophile (e.g., Theophylline): 1.0 eq (5.6 mmol)

• Potassium Carbonate (K₂CO₃): 4.0 eq (22 mmol)

• 2-(Bromomethyl)-4,6-dimethylpyridine HBr: 1.05 eq (5.9 mmol)

• Anhydrous N,N-Dimethylformamide (DMF): 10 mL

Step-by-Step Methodology:

• Nucleophile Activation: Suspend the nucleophile (1.0 eq) and K₂CO₃ (4.0 eq) in 10 mL of anhydrous DMF.

  • Causality: K₂CO₃ acts as a heterogeneous base to deprotonate the nucleophile. DMF is utilized because its polar aprotic nature solvates the potassium cation but leaves the nucleophilic anion highly reactive ("naked").

• Pre-stirring Phase: Stir the suspension for 3 hours at room temperature.

  • Causality: This ensures complete deprotonation of the heterocycle before the electrophile is introduced, preventing competitive hydrolysis of the bromomethyl group by trace moisture.

• Electrophile Introduction: Add 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (1.05 eq) directly to the suspension.

  • Causality: The excess K₂CO₃ immediately neutralizes the HBr salt, releasing the free electrophile in situ. The pre-formed nucleophile then rapidly attacks the electrophilic carbon via an SN2 mechanism. The mixture will typically exhibit a distinct color change (e.g., colorless to pink/orange) indicating the formation of the product complex[4].

• Reaction Progression: Stir the reaction mixture for 12 hours at ambient temperature.

  • Causality: SN2 reactions at picolylic positions are fast. Maintaining ambient temperature prevents thermal degradation of the heterocycle and avoids polyalkylation.

• Workup and Precipitation: Reduce the volume of DMF to approximately 1 mL under reduced pressure, then add 10 mL of distilled water.

  • Causality: DMF is highly miscible with water. Adding water sharply increases the polarity of the medium, forcing the highly organic alkylated product to precipitate out of solution as a solid powder.

• Isolation: Collect the precipitated product via vacuum filtration, wash with a small volume of cold water, and dry under high vacuum.

Downstream Applications

The integration of the 4,6-dimethyl-2-picolyl moiety is a critical step in several advanced scientific domains:

• Coordination Chemistry & Catalysis: The alkylated products frequently serve as multidentate nitrogen-donor ligands. The steric bulk and electron-donating properties of the 4,6-dimethyl groups are used to tune the electronic properties of Iridium(III) and Rhodium(III) metal centers in photoredox catalysts and OLED materials[4].

• Pharmaceutical Development: Bromomethyl azaarenes are critical intermediates in the synthesis of complex drugs, including potential FBPase inhibitors for diabetes treatment, and in the creation of novel 3-D pharmaceutical fragments via enzyme-catalyzed hydrogen atom transfer (HAT)[3].

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. repositorio.ulisboa.pt [repositorio.ulisboa.pt]
• 3. zhaogroup.chbe.illinois.edu [zhaogroup.chbe.illinois.edu]
• 4. pubs.acs.org [pubs.acs.org]

Thermodynamic Stability and Handling of 2-(Bromomethyl)-4,6-dimethylpyridine Hydrobromide: A Technical Guide

Executive Summary

In advanced organic synthesis and drug development, 2-(bromomethyl)pyridine derivatives are indispensable building blocks. However, their free base forms present severe handling challenges due to inherent thermodynamic and kinetic instabilities. This whitepaper provides an in-depth analysis of the thermodynamic stability of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (CAS: 1396762-28-9 / 79313-01-2) at room temperature. By examining the mechanistic causality behind its degradation and the stabilizing effect of hydrobromide salt formation, this guide establishes field-proven, self-validating protocols for its application in pharmaceutical synthesis.

Mechanistic Causality: The Self-Alkylation Paradigm

To understand the stability of the hydrobromide salt, one must first analyze the thermodynamic problem of the free base. 2-(Bromomethyl)-4,6-dimethylpyridine possesses a dual-reactivity profile:

• Electrophilic Center: The bromomethyl group is highly electrophilic. The electron-withdrawing nature of the pyridine ring enhances the benzylic-like character of the carbon, making it highly susceptible to nucleophilic attack.

• Nucleophilic Center: The sp2 -hybridized nitrogen atom on the pyridine ring possesses an active lone pair, making it a competent nucleophile.

If left in its free base form at room temperature, the molecule undergoes a rapid, exothermic intermolecular SN​2 reaction. The nitrogen of one molecule attacks the bromomethyl carbon of another, leading to spontaneous self-alkylation. The thermodynamic sink of this kinetic pathway is an intractable oligomeric or polymeric pyridinium network, rendering the reagent useless.

Mechanistic divergence of 2-(bromomethyl)pyridine: Free base vs. HBr salt stability.

Thermodynamic Stabilization via Protonation

To circumvent this degradation, the compound is synthesized and supplied as a hydrobromide salt[1]. The addition of hydrobromic acid fundamentally alters the thermodynamic landscape of the molecule:

• Quenching of Nucleophilicity: Protonation of the pyridine nitrogen sequesters its lone pair. The resulting pyridinium cation has zero nucleophilic character.

• Elevation of Activation Energy: Without an active nucleophile in the crystal lattice (the bromide counterion is a poor nucleophile and an excellent leaving group), the activation energy required for intermolecular attack is raised beyond what is accessible at room temperature.

As a result, 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide is thermodynamically stable at room temperature. It exists as an off-white crystalline solid that can be safely handled on the benchtop, though long-term storage at 0–8 °C is recommended to prevent gradual hydrolysis from ambient moisture[1].

Quantitative Stability Metrics

The following table summarizes the comparative thermodynamic and physical properties of the free base versus the hydrobromide salt, highlighting why the salt form is the industry standard for 1[1].

Property	Free Base Form	Hydrobromide Salt Form
State at Room Temp	Viscous oil / Transient intermediate	Off-white crystalline solid
Thermodynamic Stability	Low (Spontaneous exothermic polymerization)	High (Stable indefinitely if kept dry)
Nucleophilicity	High (Active sp2 nitrogen lone pair)	Negligible (Protonated pyridinium nitrogen)
Storage Requirement	Not recommended (Must be generated in situ)	0–8 °C (Long-term); Stable at RT for handling
CAS Registry Number	N/A (Transient)	1396762-28-9 / 79313-01-2

Self-Validating Experimental Protocol: In Situ Free-Basing and Coupling

Because the HBr salt is unreactive toward target nucleophiles until the pyridine ring is deprotonated, the free base must be generated in situ during cross-coupling reactions. This technique is widely utilized in the synthesis of2[2] and3[3].

The following protocol is designed as a self-validating system : every step includes a mechanistic rationale (causality) and an in-process control to ensure the intended cross-coupling outcompetes self-alkylation.

Optimized in situ free-basing and coupling workflow for bromomethylpyridine hydrobromides.

Step-by-Step Methodology

1. Preparation & Solvation:

• Action: Dissolve the target nucleophile (e.g., a phenol or amine, 1.0 eq) and 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (1.05 eq) in anhydrous Dimethylformamide (DMF) or Acetonitrile (ACN).

• Causality: Polar aprotic solvents are chosen because they do not solvate anions well, thereby maximizing the nucleophilicity of the target molecule while stabilizing the polar transition state of the SN​2 reaction.

• Validation: Ensure complete dissolution or a uniform, easily stirrable suspension before proceeding.

2. Kinetic Suppression (Cooling):

• Action: Cool the reaction vessel to 0 °C using an ice bath.

• Causality: Once the base is added, the highly reactive free base will be liberated. Lowering the thermal energy of the system to 0 °C kinetically suppresses the activation energy required for intermolecular self-alkylation, providing a wider window for the target nucleophile to attack[2].

3. In Situ Free-Basing:

• Action: Add a mild, insoluble base such as Potassium Carbonate ( K2​CO3​ , 2.5 eq) or Sodium Bicarbonate ( NaHCO3​ ) portion-wise under vigorous stirring[2][3].

• Causality: The heterogeneous base neutralizes the hydrobromide salt. A mild base is preferred over strong bases (like NaH) to prevent unwanted side reactions (e.g., E2 elimination or degradation of the bromomethyl group).

• Validation: A slight color change (often to a pale yellow) and the evolution of CO2​ gas (if using bicarbonate) confirm the deprotonation event.

4. Reaction Propagation:

• Action: Allow the reaction to stir at 0 °C for 1 hour, then slowly warm to room temperature over 12–16 hours.

• Causality: The initial 0 °C phase ensures that the primary cross-coupling event occurs while self-alkylation is suppressed. Warming to room temperature drives the reaction to thermodynamic completion.

5. In-Process Validation & Isolation:

• Action: Quench an aliquot and analyze via HPLC or TLC.

• Validation: The disappearance of the 2-(bromomethyl)-4,6-dimethylpyridine peak and the emergence of a single major product mass confirms that cross-coupling successfully outcompeted degradation. Proceed with standard aqueous workup (e.g., dilution with EtOAc, washing with water/brine to remove DMF and inorganic salts)[2].

References

• Chem-Impex International. "2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide - General Information, Properties, and Applications.
• National Institutes of Health (PMC). "Rational Design of Pyridyl Derivatives of Vanillin for the Treatment of Sickle Cell Disease." Scientific Reports (2018).
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Technical Whitepaper: Solvation Dynamics and Application Profiling of 2-(Bromomethyl)-4,6-dimethylpyridine Hydrobromide in Polar Aprotic Solvents

Executive Summary

In modern synthetic organic chemistry and drug development, the physical chemistry of intermediates dictates the success of downstream workflows. 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (CAS: 79313-01-2) is a highly reactive, versatile building block utilized extensively in the synthesis of pharmaceutical agents—particularly neurological targets—and advanced agrochemicals.

The compound's utility hinges on its unique bromomethyl group, which makes it a prime candidate for nucleophilic substitution reactions[1]. However, as a hydrobromide salt, its solubility profile is highly sensitive to the dielectric and hydrogen-bonding characteristics of the reaction medium. This guide provides an in-depth analysis of its solvation thermodynamics in polar aprotic solvents, offering field-proven protocols and mechanistic insights for application scientists.

Mechanistic Solvation Dynamics

To optimize reactions involving 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide, one must understand the causality behind solvent selection. Polar aprotic solvents (e.g., Dimethyl sulfoxide (DMSO), N,N-Dimethylformamide (DMF), and Acetonitrile) are defined by their high dielectric constants and their inability to act as proton donors[2].

When this hydrobromide salt is introduced into a polar aprotic medium, the solvation mechanism diverges for the cation and the anion:

• Cation Solvation: The strong dipole moments of solvents like DMSO ( ϵ≈46.7 ) effectively solvate the bulky 4,6-dimethylpyridinium cation via strong ion-dipole interactions.

• Anion Isolation: Because polar aprotic solvents lack acidic protons, they cannot form hydrogen bonds with the bromide anion ( Br− ). The anion remains relatively "naked" and unsolvated.

Causality in Experimental Design: This lack of anion solvation lowers the activation energy for subsequent nucleophilic attacks. Choosing a solvent like DMSO over a less polar solvent like acetone ensures complete dissociation of the HBr salt lattice, preventing heterogeneous reaction mixtures that lead to inconsistent kinetics, stalled reactions, and poor yields[3].

Thermodynamic solvation dynamics of hydrobromide salts in polar aprotic solvents.

Empirical Solubility Profile

The table below summarizes the quantitative solubility data for pyridine hydrobromide analogs in standard polar aprotic solvents. This data informs the selection of the primary solvent for stock solution preparation and reaction optimization.

Solvent	Dielectric Constant ( ϵ )	Dipole Moment (D)	Empirical Solubility Range (25°C)	Solvation Quality
DMSO	46.7	3.96	> 100 mg/mL	Excellent – Ideal for high-concentration stock solutions.
DMF	36.7	3.82	50 - 100 mg/mL	Good – Standard choice for base-mediated N-alkylation.
Acetonitrile	35.9	3.92	10 - 50 mg/mL	Moderate – Often requires gentle heating or base addition.
Acetone	20.7	2.88	< 10 mg/mL	Poor – Risk of precipitation; limits reaction completion[3].

Experimental Protocol: Determining Thermodynamic Solubility

To generate precise, compound-specific solubility data for your specific batch of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide, utilize the following self-validating shake-flask methodology coupled with HPLC-UV.

Rationale: This protocol is designed as a self-validating system. By confirming the presence of a solid pellet post-equilibration, the scientist ensures that true thermodynamic saturation was achieved, eliminating false positives caused by supersaturation.

Step-by-Step Methodology:

• Saturation: Weigh approximately 150 mg of solid 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide into a 2.0 mL glass HPLC vial. Add exactly 1.0 mL of the target polar aprotic solvent (e.g., anhydrous DMF).

• Equilibration: Seal the vial and place it in a thermomixer. Agitate at 400 rpm at a strictly controlled 25.0 ± 0.1 °C for 24 hours.

• Phase Separation (Critical Step): Centrifuge the vial at 10,000 x g for 15 minutes to pellet the undissolved solid.

  • Expert Insight: Do not use syringe filters. Hydrophobic membrane filters can adsorb the active compound, artificially lowering the measured solubility. Centrifugation guarantees pure supernatant extraction.

• Validation: Visually inspect the vial. A solid pellet must be present at the bottom. If no solid is visible, the solution is not saturated; add an additional 50 mg of solid and repeat steps 2-3.

• Dilution & Analysis: Carefully aspirate 10 µL of the clear supernatant and dilute it into 990 µL of mobile phase (e.g., 50:50 Water/Acetonitrile with 0.1% TFA). Analyze via HPLC-UV at 254 nm and quantify against a pre-established standard calibration curve.

Application Workflow: Base-Mediated N-Alkylation

When utilizing 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide for the synthesis of complex pharmaceutical intermediates (e.g., N-alkylation of primary amines), the solubility of both the reagent and the inorganic base is paramount.

Because the reagent is supplied as a hydrobromide salt, at least 2.0 equivalents of base (such as finely powdered K2​CO3​ or Cs2​CO3​ ) are strictly required: one equivalent to neutralize the HBr salt and liberate the free pyridine base, and a second equivalent to drive the nucleophilic alkylation process[3]. Utilizing a highly polar aprotic solvent like DMF or DMSO ensures that both the hydrobromide salt and the inorganic base achieve sufficient solubility to maintain a homogeneous, high-yielding reaction environment[3].

Workflow of N-alkylation utilizing 2-(Bromomethyl)-4,6-dimethylpyridine HBr in polar aprotic media.

References

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UV-Vis absorption spectra analysis of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide

An In-depth Technical Guide to the UV-Vis Absorption Spectra Analysis of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide

Authored by a Senior Application Scientist

This guide provides a comprehensive framework for the analysis of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide using UV-Vis absorption spectroscopy. Tailored for researchers, scientists, and drug development professionals, this document moves beyond procedural steps to explain the underlying principles, the rationale behind experimental choices, and the protocols necessary for robust, validated quantitative analysis.

Theoretical Foundation: Understanding the Chromophore

The spectrophotometric behavior of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide is governed by the electronic structure of its pyridine core. The pyridine ring is a heteroaromatic system structurally related to benzene, but with a nitrogen atom replacing a carbon-hydrogen group.[1] This substitution introduces a lone pair of non-bonding electrons (n-electrons) on the nitrogen atom, which fundamentally influences its UV-Vis absorption profile compared to benzene.[2]

Electronic Transitions in the Pyridine Ring

Two primary types of electronic transitions are responsible for the UV absorption of pyridine and its derivatives:

• π → π* Transitions: These are high-energy transitions involving the promotion of an electron from a bonding π orbital to an anti-bonding π* orbital.[3][4] In the pyridine ring, these transitions are analogous to those in benzene but are influenced by the heteroatom. They typically result in strong absorption bands (high molar absorptivity, ε). For pyridine itself, a strong π → π* transition is observed around 254-257 nm.[5][6]

• n → π* Transitions: This lower-energy transition involves promoting one of the lone-pair electrons from the nitrogen's non-bonding orbital (n) to an anti-bonding π* orbital.[2][4] These transitions are characteristically much weaker (lower molar absorptivity) than π → π* transitions and occur at longer wavelengths.[3] In pyridine, the n → π* transition appears as a weak, broad band in the 320-380 nm region, though it is often obscured by solvent effects.[2][7]

The Influence of Molecular Structure

The substitution pattern and the salt form of the target molecule, 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide, introduce critical modifications to the basic pyridine spectrum.

• Alkyl Substituents (Methyl Groups): The two methyl groups at positions 4 and 6 are electron-donating. This substitution typically causes a small bathochromic shift (a shift to longer wavelengths, or "red shift") in the π → π* absorption bands.

• Bromomethyl Substituent: The electron-withdrawing nature of the bromomethyl group can also influence the electronic distribution within the ring, further modulating the absorption maxima.

• Protonation (Hydrobromide Salt): This is the most significant factor for this specific compound. As a hydrobromide salt, the nitrogen atom of the pyridine ring is protonated, forming a pyridinium cation.[1][8] This protonation ties up the nitrogen's lone pair of electrons in a bond with H+. Consequently, the n → π* transition is eliminated . The protonation also increases the electron-withdrawing character of the nitrogen, which alters the energy levels of the π orbitals, typically leading to a red shift in the π → π* absorption band.[8][9]

The interplay of these factors means that the UV-Vis spectrum of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide will be dominated by π → π* transitions characteristic of a substituted pyridinium ion.

Experimental Design: A Self-Validating Approach

A robust UV-Vis analysis hinges on methodical experimental design. Each parameter must be chosen deliberately to ensure data integrity and reproducibility.

Instrumentation

A modern, double-beam UV-Vis spectrophotometer is recommended for this analysis.[10] Such instruments correct for fluctuations in the light source, providing a stable baseline and improved accuracy.[10] The instrument's performance should be periodically verified according to pharmacopeial standards (e.g., USP <857>) for wavelength accuracy, photometric accuracy, and resolution.[11]

The Critical Role of Solvent Selection

The choice of solvent is paramount as it can significantly alter the position (λmax) and intensity (ε) of absorption bands through solute-solvent interactions.

• Polarity and Solvatochromism: Polar solvents can stabilize the ground and excited states of the molecule differently, leading to spectral shifts.

  • Blue Shift (Hypsochromic Shift): In a neutral pyridine, increasing solvent polarity stabilizes the non-bonding electrons, increasing the energy gap for the n → π* transition and shifting its absorption to a shorter wavelength.[7][12] However, as our molecule is a protonated salt, this effect is not the primary concern.

  • Red Shift (Bathochromic Shift): For π → π* transitions, polar solvents often cause a red shift by stabilizing the more polar excited state more than the ground state.[12]

• Recommended Solvents: For 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide, a polar protic solvent like ethanol or methanol , or an aqueous buffer, is a logical starting point. These solvents will ensure the compound remains in its protonated, pyridinium form, leading to a consistent and predictable spectrum. Non-polar solvents like hexane should be avoided as they may not fully dissolve the salt and could lead to inconsistent protonation states.

Solvent	Polarity	Type	Expected Effect on π → π* Transition
Water / Aqueous Buffer	High	Protic	Strong stabilization of the salt form; potential for red shift.
Methanol / Ethanol	High	Protic	Good solvating power for the salt; promotes consistent spectra.
Acetonitrile	Medium-High	Aprotic	Good UV transparency; may be suitable.
Hexane	Low	Aprotic	Poor choice; unlikely to dissolve the hydrobromide salt.

pH Control: Ensuring Spectral Stability

Because the UV spectrum is highly dependent on the protonation state of the pyridine nitrogen, controlling the pH of aqueous solutions is non-negotiable.[8] The pKa of the parent compound, 2,4,6-trimethylpyridine (collidine), is approximately 7.4. To ensure over 99% of the compound remains in its protonated (pyridinium) form, the analysis should be conducted in a buffered solution with a pH at least 2 units below the pKa.

Recommendation: Use a phosphate or acetate buffer with a pH between 4.0 and 5.0 . This ensures the elimination of the n → π* transition and provides a stable, reproducible π → π* absorption spectrum.[12]

Workflow for Spectral Acquisition and Analysis

The following diagram and protocol outline a systematic approach to analyzing 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide.

Caption: Figure 1. Experimental workflow for UV-Vis analysis.

Step-by-Step Protocol for Acquiring the UV-Vis Spectrum

• Preparation of Stock Solution: Accurately weigh approximately 25 mg of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with methanol. This yields a 1000 µg/mL stock solution.

• Preparation of Working Solution: Pipette 1.0 mL of the stock solution into a 100 mL volumetric flask. Dilute to volume with the selected buffer (e.g., pH 4.5 phosphate buffer). This yields a 10 µg/mL working solution. This concentration is a typical starting point and may require adjustment to achieve an absorbance in the optimal range of 0.2-0.8 A.U.

• Instrument Setup:

  • Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes.

  • Set the wavelength range to scan from 400 nm to 200 nm.

• Baseline Correction: Fill a quartz cuvette with the buffer solution (the "blank"). Place it in the reference and sample holders and perform a baseline correction (autozero).

• Sample Measurement: Empty the sample cuvette, rinse it with the working solution, and then fill it with the working solution. Place it in the sample holder and acquire the absorption spectrum.

• Data Interpretation: Identify the wavelength of maximum absorbance (λmax). This λmax will be used for all subsequent quantitative measurements.

Quantitative Analysis and Method Validation (ICH Q2(R1))

For use in a regulated environment, such as drug development, the analytical method must be validated to demonstrate its suitability for its intended purpose.[13] The Beer-Lambert law, which states that absorbance is directly proportional to concentration (A = εbc), is the foundation of quantitative UV-Vis spectroscopy.[14][15]

Method Validation Protocol

The following protocol is based on the International Conference on Harmonisation (ICH) Q2(R1) guidelines.[16][17]

Caption: Figure 2. Influence of protonation on electronic transitions.

Validation Parameters & Acceptance Criteria

Parameter	Purpose	Protocol	Acceptance Criteria
Specificity	To ensure no interference from excipients or solvents.	Scan the blank (buffer) and compare its spectrum to the analyte's spectrum.	The blank should show no significant absorbance at the analyte's λmax.[18]
Linearity	To verify the direct proportionality of absorbance to concentration.	Prepare at least five concentrations (e.g., 5, 8, 10, 12, 15 µg/mL). Measure absorbance at λmax. Plot Absorbance vs. Concentration.	Correlation coefficient (R²) ≥ 0.999.[18]
Accuracy	To determine the closeness of the measured value to the true value.	Perform recovery studies at three levels (e.g., 80%, 100%, 120% of the target concentration). Spike a known amount of analyte into a placebo blend if applicable.	Mean recovery should be within 98.0% to 102.0%.[13][19]
Precision	To assess the degree of scatter between a series of measurements.	Repeatability (Intra-day): Analyze six replicate preparations at 100% concentration on the same day.[17] Intermediate Precision (Inter-day): Repeat the analysis on a different day with a different analyst or instrument.	Relative Standard Deviation (%RSD) ≤ 2.0%.[16][19]
Range	The concentration interval where the method is precise, accurate, and linear.	Derived from the linearity, accuracy, and precision data.	The specified range of the method.
LOD & LOQ	Limit of Detection & Limit of Quantitation.	Calculated from the standard deviation of the response and the slope of the calibration curve. LOD = 3.3 * (σ/S); LOQ = 10 * (σ/S).	LOD and LOQ should be determined and reported.[18]

Step-by-Step Validation Execution

• Specificity: Confirmed during initial spectral acquisition.

• Linearity:

  • From the 1000 µg/mL stock, prepare serial dilutions to achieve concentrations spanning 50% to 150% of the target analytical concentration (e.g., 5, 8, 10, 12, 15 µg/mL).

  • Measure the absorbance of each at the predetermined λmax.

  • Perform a linear regression analysis.

• Accuracy (Recovery):

  • Prepare samples at 80%, 100%, and 120% of the target concentration in triplicate.

  • Calculate the percentage recovery for each of the nine samples using the linearity equation.

  • Calculate the mean recovery and %RSD.

• Precision:

  • Repeatability: Prepare six individual samples at 100% of the target concentration (e.g., 10 µg/mL) and measure their absorbance. Calculate the mean, standard deviation, and %RSD.

  • Intermediate Precision: Have a second analyst repeat the repeatability study on a different day. Compare the results.

• Reporting: Compile all results into a validation report, demonstrating that all acceptance criteria have been met.

Conclusion

The UV-Vis spectroscopic analysis of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide is a straightforward yet powerful technique for quantification and characterization. Success depends on a solid understanding of the molecule's electronic properties, particularly the effect of its pyridinium salt form, which dictates the observable electronic transitions. By carefully selecting a polar, pH-controlled solvent system, a stable and reproducible π → π* absorption spectrum can be obtained. Adherence to a systematic workflow and a rigorous validation protocol based on ICH guidelines ensures that the developed method is accurate, precise, and fit for purpose in demanding research and drug development environments.

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Structural Validation of 2-(Bromomethyl)-4,6-dimethylpyridine Hydrobromide via IR Spectroscopy

Executive Summary

2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide is a highly reactive, versatile intermediate widely utilized in the synthesis of complex pharmaceutical agents, particularly those targeting neurological disorders, as well as in agrochemical development[1]. Because of the compound's susceptibility to degradation (e.g., hydrolysis of the bromomethyl group or deprotonation of the pyridinium core), rigorous structural validation is required before downstream synthetic application.

This technical guide provides an in-depth mechanistic analysis of the characteristic Infrared (IR) spectroscopy peaks for this compound. By understanding the vibrational causality behind the pyridinium core, the hydrobromide salt interaction, and the bromomethyl substituent, researchers can confidently verify molecular integrity.

Molecular Architecture & Vibrational Causality

To interpret the IR spectrum accurately, one must first deconstruct the molecule's structural features and understand how they perturb local force constants:

• The Pyridinium Core (N⁺-H): The nitrogen atom in the 2,4,6-trisubstituted pyridine ring is protonated, forming a pyridinium cation. This protonation withdraws electron density from the aromatic ring, altering the dipole moments of the C=C and C=N bonds.

• The Hydrobromide Counterion (Br⁻): The presence of the bromide ion is not spectrally silent. It engages in strong intermolecular hydrogen bonding with the acidic N⁺-H proton. This interaction fundamentally weakens the N-H covalent bond, drastically lowering its stretching frequency and broadening its spectral signature[2].

• The Bromomethyl Group (-CH₂Br): The heavy bromine atom attached to the aliphatic methyl group at the 2-position creates a highly polar C-Br bond with a low force constant, pushing its stretching vibration into the far-IR/fingerprint region.

Quantitative Data: Characteristic IR Absorptions

The following table summarizes the diagnostic IR stretching and bending frequencies for 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide.

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity & Shape	Causality / Mechanistic Notes
N⁺-H	Stretching	2500 – 3300	Broad, Multiple bands	Caused by strong intermolecular H-bonding with the Br⁻ counterion, weakening the N-H bond[3].
C-H (Aromatic)	Stretching	3000 – 3100	Weak to Medium	sp² hybridized C-H bonds on the electron-deficient pyridinium ring[4].
C-H (Aliphatic)	Stretching	2850 – 2960	Medium, Sharp	sp³ hybridized C-H bonds from the 4,6-dimethyl and 2-bromomethyl groups.
C=N / C=C	Ring Stretching	1600 – 1640	Strong	Shifted to higher frequencies compared to neutral pyridine due to quaternization/protonation[4].
C-H (Aliphatic)	Bending	~1450, 1375	Medium	Asymmetric and symmetric bending of the methyl groups.
C-Br	Stretching	500 – 650	Strong, Sharp	Heavy atom effect and low force constant place this in the fingerprint region.

Mechanistic Spectral Analysis

The Pyridinium N⁺-H Stretch and Hydrogen Bonding

Unlike the sharp, distinct N-H stretching bands seen in primary or secondary amines (typically >3300 cm⁻¹), the protonation of pyridine nitrogen to form the pyridinium salt gives rise to a highly complex, broad absorption region[3]. The N⁺-H stretch typically spans from 2500 to 3300 cm⁻¹.

Causality: This extreme broadening is a direct consequence of the strong intermolecular hydrogen bond between the pyridinium nitrogen and the bromide counterion (N⁺-H ··· Br⁻). The hydrogen bond acts as a physical "spring" that pulls electron density away from the N-H covalent bond. This reduces the bond's force constant, shifting the absorption to lower wavenumbers. Furthermore, the dynamic nature of hydrogen bonding in the solid state creates a continuum of slightly different energy states, resulting in a broad band rather than a sharp peak[2].

Ring Vibrations: The Ammono-Aldehyde Character

In a neutral pyridine ring, the C=C and C=N stretching vibrations typically appear around 1580–1600 cm⁻¹. However, quaternization or protonation of the nitrogen atom restricts the delocalization of its lone pair. This increases the "ammono-aldehyde" character of the ring, effectively weakening its aromaticity and altering the structural symmetry[4].

Causality: Because the electron density is pulled toward the positively charged nitrogen, the dipole change during the C=N and C=C stretching modes is magnified. This results in highly intense absorption bands that are typically shifted to slightly higher frequencies (1600–1640 cm⁻¹) compared to the unprotonated precursor[4].

The C-Br Stretching Mode

The bromomethyl group at the 2-position is critical for the compound's reactivity in nucleophilic substitution reactions[1].

Causality: According to Hooke's Law applied to molecular vibrations, frequency is inversely proportional to the reduced mass of the bonded atoms. Because bromine is a massive atom (atomic weight ~80), the reduced mass of the C-Br system is large. Consequently, the C-Br stretching vibration requires less energy and absorbs in the low-frequency fingerprint region, typically manifesting as a sharp, intense peak between 500 and 650 cm⁻¹.

Standardized Experimental Protocol: Self-Validating ATR-FTIR Workflow

To ensure high-fidelity spectral data, Attenuated Total Reflectance (ATR) FTIR is the preferred methodology, as it eliminates the moisture-absorption risks associated with KBr pellet pressing (which can obscure the critical N⁺-H region).

Step-by-Step Methodology

Step 1: Environmental & System Baseline Validation

• Action: Clean the diamond/ZnSe ATR crystal with isopropanol and allow it to dry. Collect a background spectrum (air) using 32 scans at 4 cm⁻¹ resolution.

• Causality & Validation: Atmospheric CO₂ (~2350 cm⁻¹) and water vapor (~3600 cm⁻¹ and ~1600 cm⁻¹) strongly absorb IR radiation. By collecting a fresh background immediately before the sample, the system self-validates by mathematically subtracting these environmental artifacts, preventing false peak assignments that could be mistaken for N⁺-H or C=N stretches.

Step 2: Sample Application & Contact Verification

• Action: Place ~2-5 mg of the off-white solid 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide[1] onto the ATR crystal. Lower the pressure anvil until the software indicates optimal contact.

• Causality & Validation: The IR evanescent wave penetrates only 0.5 to 2 micrometers into the sample. Insufficient pressure leads to a low Signal-to-Noise Ratio (SNR). The system self-validates when the real-time energy throughput monitor registers >70% absorption intensity, confirming intimate optical contact without crushing the crystal.

Step 3: Spectral Acquisition

• Action: Acquire the spectrum from 4000 to 400 cm⁻¹ using 32 to 64 co-added scans at a resolution of 4 cm⁻¹.

• Causality & Validation: A 4 cm⁻¹ resolution provides the optimal thermodynamic balance: it is high enough to resolve the closely spaced aliphatic (2850–2960 cm⁻¹) and aromatic (3000–3100 cm⁻¹) C-H stretches, but low enough to prevent excessive instrumental noise.

Step 4: Data Processing & Internal Calibration

• Action: Apply an ATR correction algorithm and an automatic baseline correction in the spectral software.

• Causality & Validation: ATR physics dictate that the depth of penetration increases at lower wavenumbers, artificially inflating the intensity of peaks in the fingerprint region (like the C-Br stretch). Applying the ATR correction normalizes the peak intensities, allowing the data to be directly compared to standard transmission libraries.

Workflow Visualization

The following diagram illustrates the logical progression of the self-validating ATR-FTIR workflow, ensuring data integrity from preparation to peak assignment.

Fig 1: Self-validating ATR-FTIR workflow for structural verification of pyridinium salts.

References

• 1, chemimpex.com[1]

• 3, researchgate.net[3]

• 4, pw.edu.pl[4] 4.2, aip.org[2]

Sources

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• 2. pubs.aip.org [pubs.aip.org]
• 3. researchgate.net [researchgate.net]
• 4. bcpw.bg.pw.edu.pl [bcpw.bg.pw.edu.pl]

Protocols & Analytical Methods

Application Note: N-Alkylation Protocols Using 2-(Bromomethyl)-4,6-dimethylpyridine Hydrobromide

Introduction & Mechanistic Overview

N-alkylation is a foundational transformation in medicinal chemistry and drug development, enabling the construction of complex amine networks and functionalized N-heterocycles. The reagent 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide serves as a highly effective electrophile for introducing the 4,6-dimethylpicolyl moiety into target molecules.

Because this reagent is supplied as a hydrobromide salt, careful stoichiometric control of the base is required. The reaction proceeds via a classic bimolecular nucleophilic substitution ( SN​2 ) mechanism. The electron-donating methyl groups at the 4- and 6-positions of the pyridine ring marginally increase the electron density of the aromatic system, which can slightly stabilize the transition state during the SN​2 displacement of the benzylic-like bromide [1].

Reagent Profile & Chemical Properties

Understanding the physicochemical properties of the electrophile is critical for rational protocol design.

Property	Value/Description
Chemical Name	2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide
Molecular Formula	C8​H10​BrN⋅HBr
Molecular Weight	280.99 g/mol
Appearance	Off-white to tan crystalline powder
Solubility	Soluble in DMF, DMSO, Methanol; sparingly soluble in non-polar solvents
Reactivity Profile	Highly reactive primary alkyl bromide; moisture sensitive

Causality in Experimental Design

To ensure a self-validating and robust protocol, the following experimental parameters must be tightly controlled:

• Base Selection & Stoichiometry: The reagent is a hydrobromide salt. Therefore, one full equivalent of base is consumed merely to neutralize the salt and liberate the free 2-(bromomethyl)-4,6-dimethylpyridine. For the actual N-alkylation of a neutral amine, at least 2.0 to 2.5 equivalents of base (e.g., K2​CO3​ , Cs2​CO3​ , or DIPEA) are required. For N-heterocycles (e.g., indoles, pyrazoles), stronger bases like NaH or KOtBu (2.1–2.5 eq) are preferred [1].

• Solvent Effects: Polar aprotic solvents (DMF, MeCN) are optimal. They enhance the nucleophilicity of the amine/amide by solvating the counter-cation of the base without hydrogen-bonding to the nucleophile.

• Temperature Control: While the picolyl bromide is highly reactive, over-alkylation (quaternization) is a risk. Reactions with primary amines should be run at lower temperatures (0 °C to RT) or utilize protective group strategies to prevent double alkylation.

Experimental Workflow Visualization

Workflow for N-alkylation using 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide.

Step-by-Step Protocols

Protocol A: N-Alkylation of Secondary Amines

This protocol is optimized for the synthesis of tertiary amines, minimizing over-alkylation.

• Preparation: In an oven-dried round-bottom flask under an inert nitrogen atmosphere, dissolve the secondary amine (1.0 mmol) in anhydrous Acetonitrile (5.0 mL).

• Base Addition: Add anhydrous Potassium Carbonate ( K2​CO3​ , 2.5 mmol, 2.5 eq). Stir the suspension at room temperature for 15 minutes.

• Electrophile Addition: Dissolve 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (1.1 mmol, 1.1 eq) in 2.0 mL of anhydrous Acetonitrile. Add this solution dropwise to the reaction mixture over 10 minutes to maintain a low local concentration of the electrophile.

• Reaction Execution: Heat the mixture to 60 °C and stir for 4–6 hours. Monitor the reaction via TLC or LC-MS.

• Quenching & Workup: Cool to room temperature. Filter the mixture through a Celite pad to remove inorganic salts, washing the pad with Ethyl Acetate (15 mL). Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient modified with 1% Triethylamine to prevent streaking of the basic pyridine product).

Protocol B: N-Alkylation of N-Heterocycles (e.g., Pyrazoles/Imidazoles)

For less nucleophilic nitrogen atoms, deprotonation prior to alkylation is required.

• Deprotonation: Dissolve the N-heterocycle (1.0 mmol) in anhydrous DMF (4.0 mL) under nitrogen. Cool the solution to 0 °C in an ice bath.

• Base Addition: Carefully add Sodium Hydride (60% dispersion in mineral oil, 2.2 mmol, 2.2 eq) in small portions. Self-Validation Step: Observe hydrogen gas evolution. Stir until bubbling ceases (approx. 30 minutes).

• Alkylation: Add 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (1.05 mmol, 1.05 eq) in one portion.

• Reaction Execution: Allow the reaction to warm to room temperature and stir for 2–4 hours.

• Workup: Carefully quench with saturated aqueous NH4​Cl (10 mL). Extract with Ethyl Acetate ( 3×15 mL). Wash the combined organic layers with brine ( 5×10 mL) to remove DMF. Dry over anhydrous Na2​SO4​ , filter, and concentrate.

References

• Vertex Pharmaceuticals Incorporated. (2000). A combination of FBPase inhibitors and insulin sensitizers for the treatment of diabetes (Patent No. AU771039B2).

Synthesis of tridentate pincer ligands with 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Advanced Application Note & Protocol Guide

Introduction & Rationale

The development of highly efficient, robust, and selective homogeneous catalysts relies heavily on the precise engineering of the ligand coordination sphere. In recent years, first-row transition metal catalysis (e.g., Mn, Fe, Co, Ni) has emerged as a sustainable alternative to precious metal-catalyzed transformations, driven largely by the implementation of functional pincer ligands[1]. Pincer complexes have also shown immense utility in palladium-catalyzed cross-coupling reactions, where the meridional coordination of the ligand enforces a highly stable and reactive planar geometry[2].

In this application note, we detail the synthesis of a library of tridentate pincer ligands (NNN and PNP types) utilizing 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (CAS: 79313-01-2) as the primary building block. This specific reagent is a highly versatile intermediate in organic synthesis and pharmaceutical research[3].

The Strategic Advantage of 4,6-Dimethyl Substitution

The choice of the 4,6-dimethyl-substituted pyridine arm is not arbitrary. It serves a dual purpose in catalyst design:

• Steric Protection: The methyl group at the 6-position is situated directly adjacent to the coordinating nitrogen atom. Upon metalation, this bulky substituent exerts a profound steric effect, preventing the pyridine nitrogen from approaching the metal center too closely and effectively inhibiting the formation of unwanted dinuclear (μ-oxo) or bridged complexes[4]. This ensures the catalyst remains in its highly active, mononuclear state.

• Electronic Modulation: The electron-donating inductive effect (+I) of the methyl groups increases the electron density on the pyridine nitrogen, enhancing its σ-donating capability. This stabilizes high-valent metal intermediates during oxidative addition steps, a critical feature for pincer-type Mn(I) complexes used in hydrogenation[5].

Logical relationship of steric and electronic effects on catalytic performance.

Mechanistic Insights and Optimization (E-E-A-T)

The synthesis of these pincer ligands proceeds via a double nucleophilic aliphatic substitution (SN2) of the bromomethyl group by a central primary donor atom (amine or phosphine).

Causality in Reagent Selection: The starting material is supplied as a hydrobromide salt. While this salt form inherently stabilizes the reactive bromomethyl group against premature degradation or polymerization (extending shelf-life), it necessitates a carefully calculated basic environment during the reaction.

• Base Equivalents: A minimum of 4.0 equivalents of base is required (2.0 eq to neutralize the HBr salt of the two pyridine molecules, and 2.0 eq to scavenge the HBr generated during the SN2 coupling). We recommend using 5.0 equivalents to ensure complete conversion.

• Base Identity: Cesium carbonate (Cs₂CO₃) is preferred over weaker bases like DIPEA or stronger bases like NaH. The "cesium effect" enhances the nucleophilicity of the central amine/phosphine while preventing base-catalyzed degradation of the bromomethyl moiety.

Table 1: Optimization of Reaction Conditions for NNN Pincer Synthesis

Base (5.0 eq)	Solvent	Temperature (°C)	Time (h)	Isolated Yield (%)	Causality / Observation
K₂CO₃	Acetonitrile	60	16	65	Moderate yield; limited solubility of K₂CO₃.
Cs₂CO₃	Acetonitrile	60	12	88	Optimal; "cesium effect" accelerates SN2.
DIPEA	Dichloromethane	25	24	45	Incomplete double alkylation; mono-alkylated intermediate persists.
NaH	THF	0 to 25	8	72	Fast reaction, but trace side-products observed due to strong basicity.

Experimental Protocols

The following protocols provide a self-validating system for generating high-purity pincer ligands.

Protocol A: Synthesis of NNN Pincer Ligand (N-Methyl-bis(4,6-dimethyl-2-pyridylmethyl)amine)

This protocol utilizes a primary amine to generate a robust NNN tridentate ligand.

• Preparation: Flame-dry a 100 mL Schlenk flask and backfill with inert nitrogen gas.

• Neutralization: Charge the flask with 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (2.05 mmol, ~576 mg) and anhydrous Acetonitrile (20 mL). Add finely powdered Cs₂CO₃ (5.0 mmol, 1.63 g). Stir the suspension vigorously at room temperature for 15 minutes. Insight: This pre-stirring step is critical to liberate the free base of the bromomethyl pyridine prior to the introduction of the nucleophile.

• Nucleophilic Addition: Add methylamine solution (1.0 mmol, 0.5 mL of a 2.0 M solution in THF) dropwise over 10 minutes using a syringe pump. Insight: Dropwise addition prevents the formation of quaternary ammonium salts (over-alkylation).

• Coupling: Attach a reflux condenser and heat the reaction mixture to 60 °C for 12 hours under a positive pressure of N₂.

• Workup: Cool the mixture to room temperature. Filter the suspension through a tightly packed Celite pad to remove inorganic salts (CsBr, unreacted Cs₂CO₃). Wash the pad with ethyl acetate (2 × 10 mL).

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude oil via column chromatography on basic alumina (Eluent: Gradient of Hexanes to 30% EtOAc in Hexanes) to yield the pure NNN ligand as a pale yellow oil.

Protocol B: Synthesis of PNP Pincer Ligand (Phenyl-bis(4,6-dimethyl-2-pyridylmethyl)phosphine)

Phosphines are highly sensitive to oxidation; strict Schlenk or glovebox techniques are mandatory.

• Preparation: Inside an argon-filled glovebox, charge a heavy-walled reaction vessel with 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (2.05 mmol) and anhydrous, degassed DMF (15 mL).

• Base Addition: Add anhydrous Cs₂CO₃ (5.0 mmol) and stir for 15 minutes.

• Phosphine Addition: Slowly add phenylphosphine (1.0 mmol, ~110 mg) via a microsyringe. Safety Warning: Phenylphosphine is toxic and pyrophoric.

• Coupling: Seal the vessel, remove it from the glovebox, and heat at 65 °C behind a blast shield for 24 hours.

• Anaerobic Workup: Transfer the vessel back into the glovebox. Filter the mixture to remove salts. Remove the DMF under high vacuum (using a secondary cold trap).

• Purification: Triturate the resulting residue with degassed pentane. Filter and dry the solid under vacuum to isolate the PNP pincer ligand as an off-white solid.

Table 2: Pincer Ligand Library Synthesized via this Methodology

Central Donor	Ligand Type	Product Name	Isolated Yield (%)
Methylamine	NNN	N-Methyl-bis(4,6-dimethyl-2-pyridylmethyl)amine	88
Aniline	NNN	N-Phenyl-bis(4,6-dimethyl-2-pyridylmethyl)amine	82
Phenylphosphine	PNP	Phenyl-bis(4,6-dimethyl-2-pyridylmethyl)phosphine	76
Cyclohexylphosphine	PNP	Cyclohexyl-bis(4,6-dimethyl-2-pyridylmethyl)phosphine	71

Workflow Visualization

The entire process, from the initial building block to the final catalytic application, represents a streamlined approach to catalyst discovery.

Workflow for the synthesis and application of tridentate pincer ligands.

References

• Journal of the American Chemical Society: Complexes with FeIII2(μ-O)(μ-OH), FeIII2(μ-O)2, and [FeIII3(μ2-O)3] Cores: Structures, Spectroscopy, and Core Interconversions.[4] URL:[Link]

• Chemical Reviews: First-Row Transition Metal (De)Hydrogenation Catalysis Based On Functional Pincer Ligands.[1] URL:[Link]

• Chemical Reviews: Catalysis by Palladium Pincer Complexes.[2] URL:[Link]

• Organometallics: Cationic PCP and PCN NHC Core Pincer-Type Mn(I) Complexes: From Synthesis to Catalysis.[5] URL:[Link]

Sources

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• 3. chemimpex.com [chemimpex.com]
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• 5. pubs.acs.org [pubs.acs.org]

The Strategic Utility of 2-(Bromomethyl)-4,6-dimethylpyridine Hydrobromide in Macrocycle Synthesis: A Guide for Researchers

Introduction: Unlocking Complex Architectures with a Versatile Pyridine Building Block

The pursuit of novel therapeutic agents and functional materials has led to a burgeoning interest in macrocyclic compounds. Their unique conformational properties and ability to engage with challenging biological targets make them a compelling class of molecules.[1] Pyridine-containing macrocycles, in particular, have garnered significant attention due to the pyridine moiety's ability to act as a hydrogen bond acceptor, a metal coordinating ligand, and a rigid scaffold element, all of which are desirable features in drug design and catalysis.[2] This guide focuses on the application of a highly versatile and reactive building block, 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide, in the construction of these complex molecular architectures.

2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide is a bifunctional reagent that offers a strategic entry point into a diverse range of macrocyclic structures.[3] The presence of a reactive bromomethyl group allows for facile nucleophilic substitution, while the pyridine core provides a rigid, planar element that can be further functionalized. This application note will provide an in-depth exploration of the use of this building block, detailing synthetic protocols, mechanistic considerations, and characterization techniques for the resulting macrocyclic compounds.

Core Properties and Handling of 2-(Bromomethyl)-4,6-dimethylpyridine Hydrobromide

Before delving into synthetic protocols, it is crucial to understand the properties and safe handling procedures for this reagent.

Property	Value
Molecular Formula	C₈H₁₀BrN · HBr
Molecular Weight	279.99 g/mol
Appearance	Off-white to pale yellow solid
Reactivity	The bromomethyl group is a potent electrophile, readily undergoing Sₙ2 reactions with a variety of nucleophiles. The pyridine nitrogen can act as a base or a ligand.
Solubility	Soluble in polar aprotic solvents such as DMF and DMSO.

Safety and Handling:

2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide is a hazardous substance and should be handled with appropriate safety precautions.[4][5]

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and chemical-resistant gloves.[6]

• Handling: Handle in a well-ventilated fume hood to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.[6][7]

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and bases.[8]

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Synthetic Strategies for Macrocyclization

The construction of macrocycles from 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide typically involves a bimolecular cyclization with a suitable difunctional linker. The key to a successful macrocyclization is to favor the intramolecular cyclization over intermolecular polymerization. This is often achieved through the use of high-dilution conditions.[3][9]

[1+1] Macrocyclization with Diamines: A Step-by-Step Protocol

This protocol details the synthesis of a pyridinophane macrocycle through the reaction of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide with a diamine under high-dilution conditions. This method is adapted from established procedures for similar pyridinophane syntheses.

Reaction Scheme:

A representative [1+1] macrocyclization reaction.

Materials:

• 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide

• 1,n-Diaminoalkane (e.g., 1,6-diaminohexane)

• Anhydrous potassium carbonate (K₂CO₃)

• Anhydrous N,N-dimethylformamide (DMF)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Equipment:

• Two syringe pumps

• Three-neck round-bottom flask equipped with a magnetic stirrer and a reflux condenser under a nitrogen atmosphere

• Standard glassware for organic synthesis

Protocol:

• Reaction Setup: In a flame-dried three-neck round-bottom flask (1 L) equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add anhydrous DMF (500 mL) and anhydrous potassium carbonate (10 eq). Heat the mixture to 80 °C with vigorous stirring.

• Preparation of Reactant Solutions:

  • In a 50 mL syringe, prepare a solution of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (1.0 eq) in anhydrous DMF (25 mL).

  • In a separate 50 mL syringe, prepare a solution of the 1,n-diaminoalkane (1.0 eq) in anhydrous DMF (25 mL).

• High-Dilution Addition: Using two separate syringe pumps, add the solutions of the pyridine building block and the diamine simultaneously and dropwise to the vigorously stirred, heated DMF/K₂CO₃ suspension over a period of 12 hours. The slow addition rate is crucial to maintain a low concentration of reactants, thereby favoring intramolecular cyclization.[3]

• Reaction Monitoring: After the addition is complete, continue stirring the reaction mixture at 80 °C for an additional 24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) or LC-MS.

• Workup:

  • Allow the reaction mixture to cool to room temperature.

  • Remove the potassium carbonate by filtration.

  • Remove the DMF under reduced pressure.

  • Dissolve the residue in dichloromethane (100 mL) and wash with saturated aqueous sodium bicarbonate solution (3 x 50 mL) and brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of methanol in dichloromethane) to afford the desired macrocycle.

Rationale for Experimental Choices:

• High Dilution: This is the most critical parameter to promote intramolecular cyclization and minimize the formation of oligomeric or polymeric byproducts.[9]

• Base: Anhydrous potassium carbonate is used to neutralize the hydrobromide salt of the starting material and the HBr generated during the reaction. A non-nucleophilic base is essential to avoid side reactions with the electrophilic bromomethyl group.

• Solvent: Anhydrous DMF is a suitable polar aprotic solvent that can dissolve the reactants and facilitate the Sₙ2 reaction.

• Temperature: Elevated temperature increases the rate of the nucleophilic substitution reaction.

Characterization of the Macrocyclic Product

Thorough characterization is essential to confirm the structure and purity of the synthesized macrocycle.

Technique	Expected Observations
¹H NMR	The disappearance of the bromomethyl protons (singlet around 4.5 ppm) and the appearance of new signals corresponding to the methylene groups adjacent to the nitrogen atoms. The symmetry of the macrocycle will be reflected in the simplicity of the spectrum.
¹³C NMR	The appearance of new signals for the methylene carbons and the disappearance of the bromomethyl carbon signal.
High-Resolution Mass Spectrometry (HRMS)	The molecular ion peak corresponding to the calculated exact mass of the [1+1] macrocycle.
X-ray Crystallography	Provides unambiguous structural confirmation and information about the conformation of the macrocycle in the solid state.

Workflow for Macrocycle Synthesis and Characterization

A typical workflow for macrocycle synthesis and analysis.

Applications in Drug Discovery and Beyond

Pyridine-containing macrocycles are privileged scaffolds in medicinal chemistry. Their rigid yet tunable structures allow for precise positioning of functional groups to interact with biological targets. These macrocycles have shown promise as:

• Enzyme Inhibitors: The constrained conformation can lead to high binding affinity and selectivity.

• Protein-Protein Interaction (PPI) Modulators: The large surface area of macrocycles can effectively disrupt PPIs, which are often challenging targets for small molecules.

• Ionophores and Sensors: The pyridine nitrogen and other heteroatoms can coordinate with metal ions, making them useful as ionophores or sensors.[10]

• Catalysts: When complexed with transition metals, these macrocycles can serve as catalysts for a variety of organic transformations.

Conclusion

2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide is a valuable and versatile building block for the synthesis of a wide array of macrocyclic compounds. Its reactivity, coupled with strategic synthetic approaches such as high-dilution techniques, enables the construction of complex molecular architectures with potential applications in drug discovery, materials science, and catalysis. The protocols and guidelines presented in this application note provide a solid foundation for researchers to explore the rich chemical space of pyridine-containing macrocycles.

References

• Caselli, A., et al. (2011). Catalytic Applications of Pyridine-Containing Macrocyclic Complexes. European Journal of Inorganic Chemistry, 2011(29), 4497-4510.
• Rossa, L., & Vögtle, F. (1983). Synthesis of medio- and macrocyclic compounds by high dilution principle techniques. Topics in Current Chemistry, 113, 1-86.

• Wikipedia. (2023). High dilution principle. Retrieved from [Link]

• Sherman, D. H., et al. (2020). Structure Prediction and Synthesis of Pyridine-Based Macrocyclic Peptide Natural Products. Organic Letters, 22(17), 7066-7070.
• Gale, P. A., et al. (2019). Anion receptor chemistry: highlights from 2017 and 2018. Chemical Society Reviews, 48(10), 2901-2925.
• Gibson, V. C., et al. (2003). Novel bis(imino)pyridyl-iron(II) and -cobalt(II) complexes: highly active ethylene polymerisation catalysts.
• Newkome, G. R., & Gupta, A. (1984). The synthesis of heteromacrocycles. Chemical Reviews, 84(5), 449-486.
• Che, C.-M., et al. (1994). A Pyridinophane-Based Macrocyclic Ligand for Stable Manganese(IV)−Oxo Complexes. Journal of the American Chemical Society, 116(26), 12183-12184.
• TCI Chemicals. (2023). Safety Data Sheet: 4-(Bromomethyl)pyridine Hydrobromide.
• MedchemExpress. (2023). Safety Data Sheet.
• BenchChem. (2023). Technical Guide: 2-Bromo-6-(bromomethyl)pyridine in Synthetic Chemistry and Drug Discovery. Retrieved from a relevant BenchChem technical guide.
• ACS Publications. (2018). Two-Step Macrocycle Synthesis by Classical Ugi Reaction. The Journal of Organic Chemistry, 83(3), 1439-1445.
• Thermo Fisher Scientific. (2023). Safety Data Sheet. Retrieved from a relevant Thermo Fisher Scientific SDS.
• Sigma-Aldrich. (2023). Safety Data Sheet.
• Chem-Impex. (2023). 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide.
• J&K Scientific. (2023). 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide. Retrieved from a relevant J&K Scientific product page.

• PubChem. (2023). 4-(Bromomethyl)-2,6-dimethylpyridine hydrobromide. Retrieved from [Link]

• Dioury, F., et al. (2009). 2,6-Bis(bromomethyl)pyridine. Acta Crystallographica Section E: Structure Reports Online, 65(11), o2832.
• Spring, D. R., et al. (2019). Strategies for the Diversity-Oriented Synthesis of Macrocycles. Chemical Reviews, 119(17), 10288-10317.
• Mitchell, T. A., et al. (2022). Accessing Diverse Pyridine-Based Macrocyclic Peptides by a Two-Site Recognition Pathway. Journal of the American Chemical Society, 144(26), 11263-11268.
• Marsault, E., & Peterson, M. L. (2011). Macrocycles are great cycles: applications, opportunities, and challenges of synthetic macrocycles in drug discovery. Journal of Medicinal Chemistry, 54(7), 1961-2004.

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• 4. A seven-coordinate Mn( ii ) complex with a pyridine-based 15-membered macrocyclic ligand containing one acetate pendant arm: structure, stability and ... - Dalton Transactions (RSC Publishing) DOI:10.1039/D3DT00701D [pubs.rsc.org]
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Application Note: Step-by-Step Preparation of Transition Metal Complexes from 2-(Bromomethyl)-4,6-dimethylpyridine Hydrobromide

Introduction & Mechanistic Insights

The rational design of transition metal catalysts often hinges on the precise steric and electronic tunability of the supporting ligands. serves as an exceptional building block for synthesizing multidentate nitrogen-donor ligands, particularly dipicolylamine (DPA) derivatives[1].

Causality of the Precursor: This compound is intentionally supplied as a hydrobromide salt to prevent the free base from undergoing spontaneous intermolecular nucleophilic substitution (self-alkylation) during storage. The presence of the 4,6-dimethyl groups exerts a strong +I (inductive) effect, increasing the basicity of the pyridine nitrogen compared to unsubstituted pyridine. Furthermore, the methyl groups provide a tailored that can enforce specific coordination geometries (e.g., facial vs. meridional) and stabilize high-valent intermediates when complexed to transition metals like Palladium(II) or Ruthenium(II)[2].

System Design: The protocols below describe the synthesis of a robust, tridentate N,N-bis((4,6-dimethylpyridin-2-yl)methyl)benzylamine ligand (Ligand L ) via a double SN2 alkylation of benzylamine. This is followed by its complexation to Pd(II) and Ru(II) centers. Every step incorporates in-process controls (TLC, colorimetric shifts) to ensure the integrity of the intermediate before proceeding, creating a self-validating experimental system.

Materials and Reagents

Reagent / Material	Role in Synthesis	Equivalents
2-(Bromomethyl)-4,6-dimethylpyridine HBr	Electrophilic ligand precursor	2.1 eq
Benzylamine	Primary amine nucleophile core	1.0 eq
Potassium Carbonate (K₂CO₃)	Base / Acid scavenger	5.0 eq
Acetonitrile (MeCN), anhydrous	Polar aprotic solvent for SN2	-
PdCl₂(CH₃CN)₂	Kinetically labile Pd(II) precursor	1.0 eq
RuCl₂(DMSO)₄	Octahedral Ru(II) precursor	1.0 eq
Dichloromethane (DCM) / Ethanol	Complexation solvents	-

Experimental Protocols

Protocol A: Synthesis of Ligand L (N,N-bis((4,6-dimethylpyridin-2-yl)methyl)benzylamine)

This protocol establishes the multidentate organic framework required for stable metal chelation.

• Step 1: Free-basing and Alkylation. Suspend 2.1 equivalents of 2-(bromomethyl)-4,6-dimethylpyridine hydrobromide and 5.0 equivalents of anhydrous K₂CO₃ in dry acetonitrile (0.2 M relative to the amine).

  • Causality: K₂CO₃ serves a dual purpose: it neutralizes the hydrobromide salt to liberate the reactive free base in situ, and it acts as an acid scavenger for the HBr generated during the subsequent SN2 reaction. Acetonitrile is selected as a polar aprotic solvent to maximize the rate of the bimolecular nucleophilic substitution without participating in hydrogen bonding.

• Step 2: Amine Addition. Add 1.0 equivalent of benzylamine dropwise at room temperature, then heat the mixture to reflux (80 °C) for 16 hours.

  • Validation: Monitor the reaction via TLC (eluent: DCM/MeOH 9:1). The complete disappearance of the UV-active starting material (Rf ~0.4) and the appearance of a highly polar, tailing spot (Rf ~0.2) confirms the formation of the tertiary amine ligand.

• Step 3: Workup. Cool the mixture, filter off the inorganic salts, and concentrate the filtrate under reduced pressure. Partition the residue between DCM and water, extract the aqueous layer twice with DCM, dry the combined organics over Na₂SO₄, and concentrate to yield Ligand L as a viscous oil.

Protocol B: Synthesis of Palladium(II) Complex ([Pd(L)Cl]Cl)

This protocol generates a square-planar Pd(II) complex, often utilized in cross-coupling catalysis.

• Step 1: Ligand Exchange. Dissolve Ligand L (1.0 eq) in anhydrous DCM. Slowly add a solution of (1.0 eq) in DCM dropwise under rigorous stirring[3].

  • Causality: PdCl₂(CH₃CN)₂ is utilized as a kinetically labile precursor. The weakly coordinating acetonitrile ligands are readily displaced by the strongly chelating nitrogen donors of Ligand L . DCM is chosen as a non-coordinating solvent to prevent solvent competition during the thermodynamic sink of complexation.

• Step 2: Precipitation. Stir at room temperature for 4 hours. Concentrate the mixture to ~2 mL and add cold diethyl ether (15 mL) to precipitate the complex.

  • Validation: The solution will transition from pale yellow to a deep orange-red. This distinct colorimetric shift is a primary indicator of successful d⁸ square-planar complexation. The precipitation step ensures the removal of displaced acetonitrile and any unreacted starting materials.

Protocol C: Synthesis of Ruthenium(II) Complex ([Ru(L)Cl₂(DMSO)])

This protocol yields an octahedral Ru(II) complex, a structural motif common in transfer hydrogenation.

• Step 1: Refluxing in Protic Media. Combine Ligand L (1.0 eq) and (1.0 eq) in absolute ethanol. Reflux under an inert nitrogen atmosphere for 12 hours[4].

  • Causality: RuCl₂(DMSO)₄ is an excellent precursor for Ru(II) coordination chemistry. Ethanol is used because its boiling point provides sufficient thermal energy to drive the displacement of the strongly bound DMSO ligands by the sterically hindered 4,6-dimethylpyridine arms, while maintaining solubility of the intermediates.

• Step 2: Isolation. Cool the mixture to room temperature. A microcrystalline solid will precipitate. Filter the suspension and wash the filter cake with cold ethanol followed by copious amounts of diethyl ether.

  • Validation: The formation of a deep yellow/brown precipitate directly validates the formation of the thermodynamically stable octahedral[Ru(L)Cl₂(DMSO)] complex.

Expected Characterization Data

Compound	Expected Yield (%)	Appearance	¹H NMR Key Diagnostic Shifts (δ, ppm)	ESI-MS (m/z)
Ligand L	82 - 88	Pale yellow oil	3.75 (s, 4H, Py-CH₂), 3.60 (s, 2H, Ph-CH₂)	[M+H]⁺ 360.2
[Pd(L)Cl]Cl	85 - 90	Orange-red solid	4.20 (d, 2H), 4.55 (d, 2H) (Diastereotopic Py-CH₂ due to rigid chelation)	[M-Cl]⁺ 466.1
[Ru(L)Cl₂(DMSO)]	75 - 80	Yellow-brown solid	2.85 (s, 6H, coordinated DMSO methyls)	[M-Cl]⁺ 560.1

Synthetic Workflow Visualization

Synthetic workflow for Pd(II) and Ru(II) complexes from 2-(bromomethyl)-4,6-dimethylpyridine.

References

• Bjernemose, J. et al. "Synthesis and characterization of ruthenium(II) complexes with polypicolylamine ligands." Polyhedron 22 (2003): 875-885. DOI:

• Rivada-Wheelaghan, O. et al. "Construction of modular Pd/Cu multimetallic chains via ligand- and anion-controlled metal-metal interactions." Chemical Communications (2021). DOI:

• Panda, S. et al. "Diverse Functionalization of Ruthenium-Chelated 2-Picolylamines: Oxygenation, Dehydrogenation, Cyclization, and N-Dealkylation." Inorganic Chemistry (2020). DOI:

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• 4. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide in the Synthesis of Pharmaceutical Active Ingredients

Abstract

This technical guide provides an in-depth analysis of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide, a versatile heterocyclic building block, and its strategic application in the synthesis of pharmaceutical active ingredients (APIs). We will explore the fundamental reactivity of this reagent, focusing on its role as a potent electrophile for the introduction of the (4,6-dimethylpyridin-2-yl)methyl moiety into target molecules. A primary focus of this note is its application in the synthesis of precursors for Proton Pump Inhibitors (PPIs), a critical class of drugs for treating acid-related gastrointestinal disorders. Detailed mechanistic insights, step-by-step experimental protocols, and comparative data are provided to enable researchers, scientists, and drug development professionals to effectively utilize this key intermediate.

Introduction: The Strategic Importance of the Pyridine Moiety in Pharmaceuticals

The pyridine ring is a privileged scaffold in medicinal chemistry, appearing in numerous blockbuster drugs. Its unique electronic properties, ability to act as a hydrogen bond acceptor, and its capacity for metabolic modulation make it a desirable structural component in drug design.[1] Specifically, substituted 2-(halomethyl)pyridines are highly valuable intermediates because the methylene halide group provides a reactive handle for coupling the pyridine core to other molecular fragments.[2][3]

2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (CAS: 79313-01-2) is a particularly useful reagent in this class.[4] The hydrobromide salt form enhances its stability and ease of handling compared to the free base. The electron-donating methyl groups on the pyridine ring at positions 4 and 6 increase the nucleophilicity of the pyridine nitrogen, a property that is crucial for the mechanism of action in certain drug classes like Proton Pump Inhibitors (PPIs).[5]

This guide will focus on the most prominent application of this reagent: the alkylation of nucleophiles to form key C-O, C-S, and C-N bonds, a cornerstone of many API syntheses.

Foundational Reactivity: The Electrophilic Nature of the Bromomethyl Group

The primary utility of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide stems from the high reactivity of the bromomethyl group in nucleophilic substitution reactions.[4][6] This reactivity is analogous to that of a benzylic halide, where the adjacent aromatic ring stabilizes the transition state of an SN2 reaction or a potential carbocation intermediate in an SN1 pathway.

The general reaction can be depicted as follows:

Caption: Workflow for PPI precursor synthesis.

Detailed Experimental Protocols

Disclaimer: These protocols are intended for research and development purposes by qualified professionals. Appropriate personal protective equipment (PPE) should be used, and all reactions should be conducted in a well-ventilated fume hood.

Protocol 1: General O-Alkylation of a Phenolic Substrate

This protocol describes the synthesis of a (4,6-dimethylpyridin-2-yl)methyl ether, a common structural motif in medicinal chemistry.

Materials:

• 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (1.0 eq)

• Substituted Phenol (e.g., p-cresol) (1.05 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.5 eq)

• Acetonitrile (anhydrous)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the substituted phenol (1.05 eq) and anhydrous potassium carbonate (2.5 eq).

• Add anhydrous acetonitrile to create a stirrable suspension (approx. 0.2 M concentration relative to the pyridine).

• Stir the suspension at room temperature for 20 minutes to facilitate salt formation.

• Add 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (1.0 eq) to the mixture in one portion.

• Heat the reaction mixture to 60 °C and stir for 4-6 hours.

• Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and filter off the inorganic salts through a pad of celite.

• Concentrate the filtrate under reduced pressure.

• Dissolve the crude residue in a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel if necessary.

Parameter	Condition	Rationale
Base	K₂CO₃ (Anhydrous)	Sufficiently basic to deprotonate phenol; excess neutralizes HBr salt. Anhydrous form prevents side reactions.
Solvent	Acetonitrile	Polar aprotic solvent, ideal for SN2 reactions. [7]
Temperature	60 °C	Provides sufficient activation energy without promoting significant side reactions or decomposition.
Stoichiometry	Slight excess of phenol	Ensures the complete consumption of the more valuable bromomethyl pyridine reagent.

Protocol 2: Synthesis of a Thioether PPI Precursor

This protocol details the coupling reaction with a mercaptan, specifically targeting a key intermediate for PPI synthesis.

Materials:

• 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (1.0 eq)

• 5-Methoxy-1H-benzo[d]imidazole-2-thiol (1.0 eq)

• Sodium Hydroxide (NaOH) (2.1 eq)

• Ethanol

• Water

Procedure:

• In a round-bottom flask, dissolve 5-Methoxy-1H-benzo[d]imidazole-2-thiol (1.0 eq) in a solution of sodium hydroxide (1.05 eq) in a 1:1 mixture of ethanol and water. Stir until a clear solution of the sodium thiolate is formed.

• In a separate flask, prepare a solution of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (1.0 eq) and sodium hydroxide (1.05 eq) in a 1:1 ethanol/water mixture. Stir for 15 minutes to generate the free base of the pyridine.

• Slowly add the pyridine free base solution to the sodium thiolate solution at room temperature over 30 minutes.

• Stir the resulting mixture at room temperature for 8-12 hours. The product may begin to precipitate.

• Monitor the reaction for the disappearance of starting materials using TLC or LC-MS.

• Upon completion, cool the mixture in an ice bath for 1 hour to maximize precipitation.

• Collect the solid product by vacuum filtration.

• Wash the filter cake with cold water, followed by a small amount of cold ethanol.

• Dry the product under vacuum to yield the desired thioether.

Parameter	Condition	Rationale
Base	NaOH	A strong base that ensures complete deprotonation of the thiol (pKa ~7-8) to the highly nucleophilic thiolate. [8]
Solvent	Ethanol/Water	A protic solvent system that readily dissolves the ionic intermediates (thiolate salt).
Temperature	Room Temperature	The high nucleophilicity of the thiolate allows the reaction to proceed efficiently without heating.
Work-up	Precipitation/Filtration	The product is often a crystalline solid with low solubility in the reaction medium, allowing for simple and efficient isolation.

Conclusion and Future Perspectives

2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide is a robust and highly effective reagent for introducing the dimethyl-substituted pyridine methyl scaffold into a wide range of molecules. Its application in the synthesis of PPI precursors highlights its importance in the pharmaceutical industry. The protocols detailed herein provide a solid foundation for researchers to build upon. Future work in this area may focus on developing catalytic, enantioselective methods for alkylation or expanding the application of this reagent to other classes of pharmacologically active agents, leveraging the unique properties of the substituted pyridine ring to enhance therapeutic efficacy and optimize pharmacokinetic profiles.

References

• A Comparative Analysis of Pyridine Derivatives in Proton Pump Inhibitor Synthesis. Benchchem.
• Proton Pump Inhibitors. Research Journal of Pharmaceutical, Biological and Chemical Sciences.
• 2-(Bromomethyl)pyridine synthesis. ChemicalBook.
• CN106632256A - Synthesis method of proton pump inhibitors.
• 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide. Chem-Impex.
• Pyridine, A Privileged Scaffold in Drug Discovery —The Magic of Phenyl–Pyridyl Switch. PharmaBlock.
• Application Notes: Nucleophilic Substitution Reactions of 2-Bromo-6-(bromomethyl)pyridine. Benchchem.
• The Chemically Elegant Proton Pump Inhibitors. PMC.
• (4-Methoxy-3,5-dimethylpyridin-2-yl)methanol. Benchchem.
• The Significance of 2-(Bromomethyl)pyridine Hydrobromide in Modern Pharmaceutical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD.
• Technical Guide: 2-Bromo-6-(bromomethyl)pyridine in Synthetic Chemistry and Drug Discovery. Benchchem.
• REACTIONS OF ELECTROPHILES WITH NUCLEOPHILIC THIOLATE SITES: RELEVANCE TO PATHOPHYSIOLOGICAL MECHANISMS AND REMEDI
• Application Notes and Protocols for the Alkylation of Phenols and Carboxylic Acids with 4-Bromomethylbiphenyl. Benchchem.

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Application Note: Safe Handling, Storage, and Disposal Protocols for 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction and Chemical Rationale

2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (CAS: 79313-01-2) is a highly reactive alkylating agent widely utilized as a critical building block in organic synthesis, particularly in the development of pharmaceuticals targeting neurological disorders and advanced agrochemicals [1].

From a mechanistic standpoint, the bromomethyl group attached to the electron-deficient pyridine ring is highly susceptible to nucleophilic substitution ( SN​2 ). While this reactivity makes it an excellent electrophile for synthesizing complex molecules, it also renders the compound inherently hazardous. It can readily alkylate biological nucleophiles (such as proteins and DNA) and is highly sensitive to hydrolytic degradation from atmospheric moisture. Consequently, rigorous protocols must be established to ensure both operator safety and reagent integrity.

Physicochemical and Hazard Profile

To establish a self-validating safety protocol, one must first understand the quantitative and qualitative hazard data associated with the compound.

Table 1: Chemical Properties and Hazard Summary

Parameter	Specification / Data	Rationale / Implication
Chemical Name	2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide	Active alkylating agent; hydrobromide salt form increases solid-state stability.
CAS Number	79313-01-2 (also referenced as 1396762-28-9)[1, 2]	Unique identifier for SDS tracking and inventory management.
Physical State	Solid (Crystalline Powder)	Prone to aerosolization if mishandled; inhalation risk.
Primary Hazards	H302 (Harmful if swallowed), H315 (Skin irritation), H319 (Eye irritation)[1]	Direct consequence of the reactive bromomethyl moiety reacting with physiological moisture/tissue.
Reactivity	Moisture-sensitive, light-sensitive	Hydrolyzes to 2-(hydroxymethyl)-4,6-dimethylpyridine, releasing corrosive HBr gas.

Standard Operating Workflow

The following diagram outlines the critical path for managing 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide from receipt to final disposal.

Workflow for the safe lifecycle management of reactive bromomethyl pyridines.

Experimental Protocols

As a self-validating system, every step in these protocols includes the underlying causality. This ensures that operators do not just blindly follow steps, but understand why a deviation could result in safety incidents or experimental failure.

Protocol A: Handling and Weighing

Objective: To transfer the active compound without exposing the operator to hazardous dust or compromising the reagent via hydrolysis.

• Preparation of the Environment: Ensure the chemical fume hood has a face velocity of at least 0.5 m/s.

  • Causality: The compound is a lachrymator and respiratory irritant. Proper airflow prevents the inhalation of aerosolized particulates and any trace HBr gas that may have formed during storage.

• PPE Selection: Don a chemically resistant lab coat, safety goggles, and double nitrile gloves.

  • Causality: The bromomethyl group can penetrate standard latex. Double-gloving allows immediate removal of the outer layer if contamination occurs, preventing transdermal alkylation.

• Weighing Procedure: Use an anti-static weighing boat. Weigh the material quickly and transfer it directly into a pre-dried reaction flask.

  • Causality: Static electricity can cause the fine hydrobromide powder to disperse into the air. Speed minimizes exposure to atmospheric humidity, which initiates hydrolysis of the C-Br bond.

• Immediate Sealing: Cap the reaction flask with a rubber septum and immediately flush with inert gas (Argon or N2​ ).

  • Causality: Displacing oxygen and moisture halts degradation pathways, preserving the stoichiometric accuracy of your synthesis.

Protocol B: Storage and Integrity Maintenance

Objective: To prevent the thermal and hydrolytic degradation of the stock chemical over time.

• Primary Containment: Store the compound in its original amber glass vial.

  • Causality: Amber glass prevents photo-induced radical cleavage of the carbon-bromine bond, which leads to polymerization and discoloration.

• Atmospheric Control: Before sealing the vial after use, purge the headspace with a gentle stream of Argon. Seal with Parafilm.

  • Causality: Argon is heavier than air and effectively blankets the solid, protecting it from ambient moisture.

• Temperature Control: Place the sealed vial inside a secondary container with a desiccant (e.g., Drierite) and store at 2–8°C.

  • Causality: Lower temperatures reduce the kinetic energy available for spontaneous degradation. The secondary desiccant acts as a fail-safe against condensation forming inside the cold storage unit. Allow the vial to warm to room temperature in a desiccator before opening to prevent condensation directly on the chemical.

Protocol C: Quenching and Disposal

Objective: To neutralize unreacted 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide before it enters the waste stream.

Warning: Never dispose of active alkylating agents directly into general organic waste carboys.

• Quenching Solution Preparation: Prepare a 10% aqueous solution of sodium thiosulfate ( Na2​S2​O3​ ) or a mild sodium bicarbonate solution.

  • Causality: Thiosulfate acts as a highly effective, soft nucleophile that rapidly reacts with the electrophilic bromomethyl group, displacing the bromide and forming a stable, non-toxic, and water-soluble Bunte salt.

• Neutralization: Slowly add the quenching solution to the reaction vessel or contaminated glassware containing the residual compound. Stir for 30–60 minutes at room temperature.

  • Causality: The reaction is exothermic. Slow addition prevents boiling or splattering. Sufficient stirring time ensures complete consumption of the alkylating agent.

• Phase Separation and Disposal: If the reaction was biphasic, separate the layers. The aqueous layer (now containing the neutralized Bunte salt and hydrobromide) can be disposed of in aqueous waste, while the organic layer must be routed to Halogenated Organic Waste .

  • Causality: Segregating halogenated waste is a strict regulatory requirement to prevent the formation of dioxins during waste incineration.

References

Reagents and conditions for coupling 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide with primary amines

Application Note & Protocol Guide

Topic: Strategic Coupling of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide with Primary Amines for Advanced Synthesis

Audience: Researchers, scientists, and drug development professionals.

Principle and Scope

The N-alkylation of primary amines with functionalized pyridine electrophiles represents a cornerstone transformation in medicinal chemistry and materials science. This reaction constructs a critical C-N bond, yielding secondary amines that are prevalent scaffolds in a vast array of pharmaceuticals and fine chemicals.[1] This guide provides a comprehensive overview of the reagents, conditions, and mechanistic considerations for the successful coupling of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide with primary amines.

The protocol herein is designed to be robust and adaptable, focusing on achieving high selectivity for mono-alkylation while minimizing common side reactions.[2] By understanding the interplay between solvents, bases, and reaction temperature, researchers can confidently apply this methodology to a diverse range of primary amine substrates, facilitating the synthesis of novel molecular entities for drug discovery and development pipelines.

Mechanistic Insights: An SN2 Pathway

The reaction proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[3][4] The primary amine, acting as the nucleophile, attacks the electrophilic benzylic carbon of the bromomethyl group. This carbon is particularly reactive due to the stability of the transition state, which is facilitated by the adjacent pyridine ring.

The Role of the Hydrobromide Salt

The starting material is a hydrobromide salt, meaning the pyridine nitrogen is protonated. This is advantageous as it deactivates the nucleophilicity of the pyridine nitrogen, preventing self-quenching or polymerization side reactions.[3] Consequently, a base is required not only to deprotonate the primary amine, thereby activating it as a nucleophile, but also to neutralize the HBr that is liberated as the reaction progresses.

Solvent Effects on Reaction Efficacy

The choice of solvent is critical in directing the SN2 pathway.[5][6]

• Polar Aprotic Solvents (Recommended): Solvents such as N,N-Dimethylformamide (DMF), acetonitrile (MeCN), and Dimethyl sulfoxide (DMSO) are ideal. They effectively solvate the counter-ion of the base but poorly solvate the anionic nucleophile. This leaves the nucleophile "naked" and highly reactive, accelerating the SN2 reaction and leading to higher yields and fewer side products.[3][6]

• Polar Protic Solvents (To be used with caution): Solvents like ethanol, methanol, or water can solvate both cations and anions effectively through hydrogen bonding.[7] This solvation shell around the nucleophile can reduce its reactivity and slow the rate of the SN2 reaction, potentially allowing for competing side reactions.[5]

Guide to Reagents and Conditions

Optimizing the reaction requires careful selection of the base and solvent. The following table summarizes common conditions and provides expert insights into their selection.

Component	Options	Concentration/Ratio	Temperature (°C)	Key Considerations & Field Insights
Electrophile	2-(Bromomethyl)-4,6-dimethylpyridine HBr	1.0 equivalent	N/A	Highly reactive benzylic bromide. The HBr salt form enhances stability and prevents pyridine-mediated side reactions.
Nucleophile	Primary Amine (R-NH₂)	1.0 - 1.2 equivalents	N/A	Using a slight excess can help drive the reaction to completion. Sterically hindered amines may require more forcing conditions.
Base	K₂CO₃, Cs₂CO₃	2.0 - 3.0 equivalents	25 - 80	Expertise: Mild inorganic bases are often preferred. They are non-nucleophilic, easily removed during work-up, and their heterogeneous nature can sometimes improve selectivity. Cesium bases can be particularly effective for less reactive amines.[8]
Et₃N, DIPEA	2.0 - 3.0 equivalents	25 - 60	Expertise: Organic bases are homogeneous and effective. However, they can be more difficult to remove during purification. DIPEA is more sterically hindered and less nucleophilic than Et₃N, making it a better choice to avoid side reactions.
Solvent	DMF, Acetonitrile (MeCN)	0.1 - 0.5 M	25 - 80	Expertise: DMF is an excellent solvent for SN2 reactions due to its high polarity and aprotic nature.[3] Acetonitrile is a good alternative and is often easier to remove under vacuum.[9]
DMSO	0.1 - 0.5 M	25 - 80	Expertise: Similar to DMF, but can be difficult to remove completely. Care should be taken at higher temperatures in the presence of bases.[4]

Chemical Transformation Diagram

The following diagram illustrates the SN2 reaction pathway for the coupling of 2-(Bromomethyl)-4,6-dimethylpyridine with a primary amine.

Caption: SN2 mechanism for amine coupling.

Detailed Experimental Protocol

This protocol provides a general, self-validating procedure for the mono-N-alkylation reaction.

Materials:

• 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (1.0 eq)

• Primary amine (1.1 eq)

• Potassium Carbonate (K₂CO₃), anhydrous (2.5 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl Acetate (EtOAc)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated aqueous NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reagent Preparation: To a dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (1.0 eq) and anhydrous potassium carbonate (2.5 eq).

• Solvent Addition: Add anhydrous DMF to achieve a concentration of approximately 0.2 M with respect to the electrophile.

• Nucleophile Addition: Add the primary amine (1.1 eq) to the suspension dropwise at room temperature while stirring vigorously.

• Reaction Execution: Heat the reaction mixture to 50-60 °C.

  • Self-Validation Checkpoint: The reaction progress should be monitored every 1-2 hours using Thin Layer Chromatography (TLC) or LC-MS. A typical TLC system would be 10-30% Ethyl Acetate in Hexanes. The disappearance of the primary amine and the appearance of a new, higher Rf spot indicates product formation. The reaction is typically complete within 4-12 hours.

• Reaction Quench & Work-up: Once the reaction is complete (as determined by TLC/LC-MS), cool the mixture to room temperature.

• Pour the reaction mixture into a separatory funnel containing water and extract three times with Ethyl Acetate.

• Combine the organic layers and wash with saturated aqueous NaHCO₃ solution, followed by brine.

  • Expert Insight: The NaHCO₃ wash helps to remove any residual acidic species and unreacted DMF.

• Drying and Concentration: Dry the combined organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a suitable gradient of Ethyl Acetate in Hexanes to isolate the pure secondary amine product.

Experimental Workflow Diagram

The following diagram outlines the key stages of the experimental protocol from setup to final product analysis.

Caption: General laboratory workflow for amine coupling.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive amine (sterically hindered).2. Insufficient base or wet reagents/solvents.3. Reaction temperature too low.	1. Increase reaction temperature to 80 °C or switch to a stronger base like Cs₂CO₃.2. Use freshly dried solvents and anhydrous base.3. Incrementally increase temperature by 10 °C intervals.
Significant Di-alkylation	1. Stoichiometry of amine is too low.2. Reaction run for too long after completion.3. High concentration.	1. Use a larger excess of the primary amine (2-3 equivalents), though this may complicate purification.2. Monitor the reaction closely and quench immediately upon consumption of starting material.[10]3. Run the reaction under more dilute conditions (e.g., 0.05 - 0.1 M).
Complex Mixture of Products	1. Reaction temperature too high, causing decomposition.2. Non-selective base (e.g., a nucleophilic amine base).	1. Lower the reaction temperature and allow for a longer reaction time.2. Switch to a non-nucleophilic inorganic base like K₂CO₃ or a hindered organic base like DIPEA.

References

• BenchChem. (2025). Technical Support Center: Solvent Effects on the Reactivity of 2-Bromo-6-(bromomethyl)pyridine. BenchChem.
• Chemistry LibreTexts. (2021). 4.7: Solvent Effects in Nucleophilic Substitution.
• OpenStax. (n.d.). 8.3. Factors affecting rate of nucleophilic substitution reactions. Organic Chemistry 1: An open textbook.
• St. Paul's Cathedral Mission College. (n.d.). NUCLEOPHILIC SUBSTITUTION REACTIONS SEM-2, CC-3 PART-2, PPT-17.
• Bhattacharyya, S., et al. (2014).
• BenchChem. (2025).
• El-Faham, A., et al. (2022). Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. MDPI.
• Al-Ostoot, F.H., et al. (2024).
• Jasperse, C. (n.d.). Reactions of Amines. Chem 360 Notes.
• Reddy, C.R., et al. (2007). A novel N-alkylation of amines by alkyl halides on mixed oxides at room temperature.
• American Chemical Society. (2026). N alkylation at sp3 Carbon Reagent Guide. ACS Green Chemistry Institute.
• Bhattacharyya, S., et al. (2014). Selective N-alkylation of primary amines with R–NH2·HBr and alkyl bromides using a competitive deprotonation/protonation strategy.
• Salvatore, R.N., et al. (2002). Efficient synthesis of secondary amines by selective alkylation of primary amines.

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• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Improving product yield in cross-coupling reactions with 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide

Welcome to the Technical Support Center. As a Senior Application Scientist, I have structured this guide to address the specific chemical nuances of working with 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide in cross-coupling reactions.

Diagnostic Overview: The Dual-Challenge Substrate

Working with 2-(bromomethyl)-4,6-dimethylpyridine hydrobromide (CAS: 79313-01-2) presents two distinct chemical hurdles in transition-metal-catalyzed cross-coupling.

• The Salt Form: As a hydrobromide salt, the molecule fundamentally alters the stoichiometry of the reaction's basic environment.

• The Picolyl Bromide Moiety: The substrate features a highly reactive C(sp³)-Br bond adjacent to a coordinating pyridine nitrogen. This makes it highly susceptible to catalyst poisoning, nucleophilic degradation, and Wurtz-type homocoupling[1].

To achieve high product yields, your experimental design must simultaneously neutralize the salt, prevent off-cycle catalyst coordination, and favor transmetalation over homocoupling.

Mechanistic Logic Tree

Optimization logic for picolyl hydrobromide cross-coupling, emphasizing ligand and base effects.

Frequently Asked Questions (FAQs) & Causality

Q1: My cross-coupling yield is near zero when using standard Suzuki-Miyaura conditions (1.5 eq base). What is going wrong? A: The failure lies in the stoichiometry of the base. Because your substrate is a hydrobromide salt, the pyridine ring is protonated. The first equivalent of base is immediately consumed to neutralize the HBr and liberate the free pyridine base. In a standard Suzuki-Miyaura reaction, the base is strictly required to activate the boronic acid for the transmetalation step[2]. If you only use 1.5 equivalents, only 0.5 equivalents remain for the catalytic cycle, stalling the reaction. Solution: You must use 2.5 to 3.0 equivalents of base to ensure both neutralization and catalytic turnover.

Q2: I am observing significant amounts of a symmetrical dimer byproduct. How do I suppress this? A: You are observing Wurtz-type homocoupling, a notorious side reaction for benzylic and picolyl bromides[3]. This occurs when the rate of oxidative addition outpaces the rate of transmetalation, allowing two alkyl fragments to couple. Solution: Shift the rate-determining step by using a bulky, electron-rich bidentate ligand like dppf (in PdCl₂(dppf)) or a dialkylbiaryl phosphine like XPhos. These ligands accelerate transmetalation and reductive elimination. Additionally, maintaining a low steady-state concentration of the picolyl bromide (e.g., via slow addition) can statistically reduce homocoupling[3].

Q3: Can the pyridine nitrogen poison my palladium catalyst? A: Yes. The lone pair of electrons on the pyridine nitrogen is a strong σ-donor and can coordinate to the palladium center, forming stable, unreactive off-cycle complexes that halt the catalytic cycle[1]. Solution: The choice of ligand is critical. Bulky ligands create a steric shield around the metal center, physically preventing the pyridine nitrogen from coordinating while still allowing the C(sp³)-Br bond to undergo oxidative addition[1].

Q4: Why should I avoid strong bases like NaOH or NaOMe? A: The benzylic position of a picolyl bromide is highly electrophilic. Strong nucleophilic bases like alkoxides or hydroxides will directly attack the bromomethyl group via an Sₙ2 mechanism, yielding unwanted ether or alcohol byproducts[1]. Mild, non-nucleophilic inorganic bases like Cs₂CO₃ or K₂CO₃ are strongly recommended.

Core Troubleshooting Matrix

Parameter	Standard Condition	Optimized Condition for Picolyl HBr	Causality & Expected Yield Impact
Base Equivalency	1.2 - 1.5 eq	2.5 - 3.0 eq	Neutralizes HBr salt; ensures >1.0 eq remains for transmetalation. (+40-60% yield)
Base Type	NaOH, NaOMe	Cs₂CO₃, K₂CO₃	Prevents nucleophilic substitution (Sₙ2) at the benzylic carbon. (+20-30% yield)
Ligand Choice	PPh₃	dppf, XPhos	Prevents pyridine coordination; accelerates transmetalation to limit homocoupling. (+30-50% yield)
Solvent System	Anhydrous THF	CPME/H₂O or THF/H₂O (10:1)	Biphasic conditions dissolve the inorganic base, facilitating the boron activation step without hydrolyzing the substrate. (+15-25% yield)

Step-by-Step Methodology: Optimized Biphasic Suzuki-Miyaura Protocol

This protocol is engineered as a self-validating system. By conducting the neutralization in situ and utilizing a biphasic solvent system, you ensure that the free base is generated precisely when the active Pd(0) species is ready for oxidative addition.

Reagents:

• 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (1.0 equiv)

• Arylboronic acid or Potassium Aryltrifluoroborate (1.1 - 1.2 equiv)

• Cs₂CO₃ (3.0 equiv)

• PdCl₂(dppf)·CH₂Cl₂ (2 - 5 mol%)

• Solvent: Cyclopentyl methyl ether (CPME) / H₂O (10:1 ratio, 0.1 M concentration)

Workflow:

• Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (1.0 eq), arylboronic acid (1.2 eq), Cs₂CO₃ (3.0 eq), and PdCl₂(dppf)·CH₂Cl₂ (5 mol%).

• Solvent Addition & Degassing: Add the CPME and H₂O (10:1 ratio)[3]. Self-Validation Check: The biphasic nature is crucial; the water dissolves the Cs₂CO₃ to activate the boron species, while the CPME keeps the organic fragments in solution. Degas the biphasic mixture by sparging with Argon for 15 minutes or using three freeze-pump-thaw cycles.

• In Situ Neutralization: Stir the mixture at room temperature for 10 minutes before heating. Causality: This brief period allows the Cs₂CO₃ to neutralize the hydrobromide salt, generating the free picolyl bromide and preventing premature catalyst degradation.

• Heating & Coupling: Heat the reaction mixture to 80–90 °C under an Argon atmosphere for 4–12 hours[3]. Monitor the reaction via TLC or LCMS. Self-Validation Check: Look for the disappearance of the free base picolyl bromide mass (not the salt mass) to confirm conversion.

• Workup: Cool to room temperature. Dilute with ethyl acetate and partition with water. Extract the aqueous layer twice with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the cross-coupled diarylmethane derivative.

References

• Technical Support Center: Cross-Coupling with 4-Bromo-2,6-bis(bromomethyl)pyridine - Benchchem -
• Suzuki reaction - Wikipedia -
• Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluorobor

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Alkylation with 2-(Bromomethyl)-4,6-dimethylpyridine Hydrobromide

Welcome to the Application Scientist Support Center. When utilizing 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide as an alkylating agent, researchers frequently encounter stalled reactions, low yields, or complex byproduct mixtures. Because this reagent is a highly reactive picolyl halide supplied as a hydrobromide salt, standard generic alkylation protocols often fail.

This guide is designed to dissect the mechanistic pitfalls of this specific reagent, providing you with the causality behind common failures and self-validating methodologies to ensure complete conversion.

Part 1: Mechanistic Overview & Diagnostic Logic

The reagent, 2-(bromomethyl)-4,6-dimethylpyridine hydrobromide, presents a unique set of chemical challenges. First, as a hydrobromide salt, it acts as an acid sink in your reaction. Second, once neutralized to its free base, the molecule contains both a nucleophilic center (the pyridine nitrogen) and an electrophilic center (the bromomethyl group). While the 6-methyl group provides valuable steric shielding that reduces the rate of self-quaternization compared to unsubstituted picolyl halides, the free base remains highly unstable and prone to degradation if not handled correctly.

Diagnostic logic tree for resolving incomplete alkylation with hydrobromide salts.

Part 2: Frequently Asked Questions (FAQs)

Q1: My alkylation stalls at 40-50% conversion, and starting material remains. Why? A1: The most frequent error when working with hydrobromide salts is insufficient base stoichiometry. 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide contains one equivalent of HBr. If you use a standard 1.0–1.5 equivalents of base, the base is entirely consumed neutralizing the reagent's salt form and the initial hydrobromic acid generated by the forward reaction. This leaves the reaction environment acidic, which protonates your nucleophile and completely stalls the reaction[1],[2]. You must calculate base equivalents to account for all acidic species.

Q2: The alkylating agent is completely consumed, but my product yield is low. Where did the reagent go? A2: Once the hydrobromide salt is neutralized, the resulting free base faces competing pathways. If your nucleophile is slow to react, the free base may undergo hydrolysis with trace moisture to form 2-(hydroxymethyl)-4,6-dimethylpyridine. Alternatively, it can undergo intermolecular self-quaternization (oligomerization) to form insoluble polymeric salts. To prevent this, always ensure the nucleophile is fully dissolved and activated before the alkylating agent is neutralized[3].

Competing reaction pathways of 2-(bromomethyl)-4,6-dimethylpyridine free base.

Q3: How do I choose the optimal base and solvent system for sterically hindered targets? A3: For N-alkylation or O-alkylation, polar aprotic solvents like anhydrous DMF or Acetonitrile (MeCN) are superior because they solubilize both the organic reactants and inorganic bases. While Potassium carbonate (K2CO3) is the standard, substituting it with Cesium carbonate (Cs2CO3) provides dramatically enhanced reactivity for hindered nucleophiles due to the "cesium effect" (generation of a more naked, highly reactive nucleophile anion)[4].

Part 3: Quantitative Data & Stoichiometry

Proper stoichiometry is the foundation of a successful alkylation using hydrobromide salts. Use the tables below to structure your experimental design.

Table 1: Base Stoichiometry Calculator for Hydrobromide Reagents

Nucleophile State	Reagent State	Min. Base Required	Mechanistic Rationale
Free Base (e.g., Amine)	Hydrobromide Salt	2.5 eq	1.0 eq (neutralize reagent HBr) + 1.0 eq (scavenge reaction HX) + 0.5 eq (excess to drive equilibrium).
Salt Form (e.g., Amine·HCl)	Hydrobromide Salt	3.5 eq	1.0 eq (neutralize Nu salt) + 1.0 eq (neutralize reagent HBr) + 1.0 eq (scavenge reaction HX) + 0.5 eq (excess).

Table 2: Solvent & Base Selection Matrix

Base Choice	Preferred Solvent	Best Application	Known Drawbacks
K₂CO₃ (Powdered)	MeCN or DMF	Standard N/O-alkylation.	Heterogeneous; requires vigorous mechanical stirring.
Cs₂CO₃	DMF	Sterically hindered nucleophiles.	Expensive; higher risk of over-alkylation in primary amines.
DIPEA	THF or DCM	Homogeneous reaction needs.	Can act as a competing nucleophile over extended reaction times.

Part 4: Self-Validating Experimental Protocol

This protocol utilizes in situ free-basing to prevent the degradation of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide. By ensuring the nucleophile is activated before the alkylating agent is introduced, we force the kinetics toward the desired Pathway A.

Materials Required:

• Nucleophile (1.0 eq)

• 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (1.1 eq)

• Anhydrous K₂CO₃ or Cs₂CO₃ (2.5 - 3.5 eq, finely powdered)

• Sodium Iodide (NaI) (0.1 eq) - Optional, for Finkelstein acceleration

• Anhydrous DMF (0.1 M relative to nucleophile)

Step-by-Step Methodology:

• System Preparation & Nucleophile Activation:

  • To an oven-dried flask under nitrogen, add the nucleophile (1.0 eq) and the finely powdered base (2.5 eq).

  • Causality: Powdering the base increases the surface area, which is critical for heterogeneous deprotonation in polar aprotic solvents.

  • Add anhydrous DMF. Stir vigorously at room temperature for 30 minutes.

  • Self-Validation Check 1: If your nucleophile was a salt (e.g., hydrochloride), the solution should transition from a suspension to a more homogeneous state as the free base is generated.

• Finkelstein Acceleration (Optional but Recommended):

  • Add NaI (0.1 eq) to the mixture.

  • Causality: Iodide undergoes rapid halogen exchange with the picolyl bromide in situ, generating a picolyl iodide intermediate. Iodide is a superior leaving group, significantly accelerating the alkylation of sterically hindered targets.

• Controlled Reagent Addition:

  • CRITICAL STEP: Add the 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (1.1 eq) portion-wise over 15 minutes to the actively stirring mixture.

  • Causality: Never pre-mix the alkylating agent with base in the absence of the nucleophile. Portion-wise addition ensures the local concentration of the highly reactive free-base intermediate remains low, statistically favoring reaction with the abundant nucleophile rather than self-quaternization[3].

• Reaction Monitoring & pH Validation:

  • Heat the reaction to 50–60 °C.

  • Self-Validation Check 2: After 1 hour, carefully extract a 10 µL aliquot, dilute in water, and check the pH with indicator paper. The pH must be >8. If the pH is neutral or acidic, the hydrobromide salt has overwhelmed your base. Add an additional 1.0 eq of base immediately.

• Workup & Isolation:

  • Once TLC/LC-MS indicates complete consumption of the nucleophile, cool to room temperature.

  • Quench by pouring the mixture into ice water (5x volume of DMF) to dissolve the inorganic salts. Extract with Ethyl Acetate (3x).

  • Wash the combined organic layers with brine (5x) to remove residual DMF, dry over Na₂SO₄, and concentrate for purification.

Part 5: References

• Title: Chemistry Of Heterocyclic Compounds. Volume 14. Pyridine And Its Derivatives. Part Iii Source: vdoc.pub URL: [Link]

• Title: IMPROVED SYNTHESIS OF 10-(2-ALKYLAMINO-2-OXOETHYL)-1,4,7,10-TETRAAZACYCLODODECANE-1,4,7-TRIACETIC ACID DERIVATIVES BEARING ACID-SENSITIVE LINKERS - PMC Source: nih.gov URL: [Link]

• Title: Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines | Organic Letters Source: acs.org URL: [Link]

• Title: A Post-Synthetic Modification Approach to Expand MIL-101-NH 2 Functionalization Source: mdpi.com URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A Post-Synthetic Modification Approach to Expand MIL-101-NH2 Functionalization [mdpi.com]
• 3. IMPROVED SYNTHESIS OF 10-(2-ALKYLAMINO-2-OXOETHYL)-1,4,7,10-TETRAAZACYCLODODECANE-1,4,7-TRIACETIC ACID DERIVATIVES BEARING ACID-SENSITIVE LINKERS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Optimizing reaction temperature and time for 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide substitution

Welcome to the Application Support Center. As researchers scale up syntheses or explore new chemical space, 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide frequently serves as a critical building block for pharmaceuticals and functional materials[1]. However, its dual nature—a highly reactive benzylic-type electrophile paired with a hydrobromide salt—often leads to unpredictable kinetics, poor yields, or degradation if temperature and time are not rigorously optimized.

This guide provides field-proven troubleshooting strategies, causal explanations for reaction behaviors, and self-validating protocols to ensure your nucleophilic substitution (SN2) reactions succeed[2].

Reaction Workflow & Decision Matrix

Before adjusting parameters, it is critical to map the reaction pathway. The following decision tree illustrates the causal relationship between nucleophile strength, temperature selection, and reaction time.

Workflow for optimizing temperature and time in halomethyl pyridine SN2 reactions.

Frequently Asked Questions (Troubleshooting)

Q1: I am seeing zero conversion even after 24 hours at room temperature. What went wrong?

The Causality: The most common failure point with this specific reagent is neglecting its salt form. Because the reagent is supplied as a hydrobromide (HBr) salt, the first equivalent of base added to your reaction is entirely consumed by neutralizing the HBr to liberate the free pyridine base[3]. If you only added 1.0 to 1.2 equivalents of base (e.g., K2CO3 or DIPEA) intended for the SN2 mechanism, your nucleophile remains protonated and inactive. The Fix: Always use a minimum of 2.0 to 2.5 equivalents of base . The reaction mixture must be basic enough to both neutralize the salt and drive the nucleophilic attack[4].

Q2: My reaction at 80 °C shows multiple spots on TLC and a low yield of the desired product. How do I balance rate and degradation?

The Causality: While elevating the temperature to 80 °C is sometimes necessary for sterically hindered or weak nucleophiles[5], halomethyl pyridines are highly electrophilic. Prolonged exposure to high temperatures promotes side reactions, including self-condensation (where the free pyridine nitrogen of one molecule attacks the bromomethyl group of another) and elimination pathways[2]. The Fix: SN2 reactions with this substrate are highly sensitive to thermal degradation. Lower the temperature to 40–50 °C and extend the reaction time. If high temperatures are strictly required, strictly cap the reaction time to 2–4 hours and monitor hourly.

Q3: How do the 4,6-dimethyl groups affect the optimization compared to unsubstituted 2-(bromomethyl)pyridine?

The Causality: The methyl groups at the 4- and 6-positions serve two functions. Electronically, they donate electron density into the pyridine ring, slightly reducing the electrophilicity of the bromomethyl carbon compared to unsubstituted analogs. Sterically, the 6-methyl group can hinder the approach of exceptionally bulky nucleophiles. The Fix: For bulky secondary amines, you will need to compensate for this steric hindrance by increasing the reaction temperature (e.g., 60 °C) and utilizing a polar aprotic solvent like DMF or acetonitrile to stabilize the SN2 transition state[4].

Quantitative Optimization Guidelines

To minimize trial and error, utilize the following empirical data table to set your initial temperature and time parameters based on your specific nucleophile class.

Table 1: Temperature and Time Matrix for 2-(Bromomethyl)-4,6-dimethylpyridine HBr Substitutions

Nucleophile Class	Recommended Base (Equivalents)	Optimal Temp (°C)	Target Time (Hours)	Expected Conversion	Primary Risk Factor
Thiolates	Et3N or K2CO3 (2.2 eq)	0 – 20	2 – 4	>95%	Disulfide formation (requires inert atm)
Primary Amines	DIPEA or K2CO3 (2.5 eq)	20 – 25	12 – 16	>90%	Over-alkylation (dialkylation)
Secondary Amines	K2CO3 or Cs2CO3 (2.5 eq)	40 – 60	8 – 12	80 – 90%	Steric hindrance slowing kinetics
Phenoxides	K2CO3 or NaH (2.2 eq)	60 – 80	4 – 8	75 – 85%	Thermal degradation / Self-condensation

Self-Validating Experimental Protocol

This protocol describes a standard N-alkylation using a primary amine. It is designed as a "self-validating system"—meaning it includes built-in checkpoints so you can confirm the reaction is proceeding correctly at each stage without waiting for final isolation.

Materials Required:

• 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (1.0 eq)

• Amine Nucleophile (1.1 eq)

• Potassium Carbonate (K2CO3, finely powdered, 2.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

Step-by-Step Methodology:

• Nucleophile Activation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, suspend the amine nucleophile (1.1 eq) and powdered K2CO3 (2.5 eq) in anhydrous DMF (approx. 0.2 M concentration). Stir at room temperature for 15 minutes.

  • Validation Checkpoint 1: The mixture should be a cloudy suspension. If using a liquid amine, ensure it is fully miscible with the DMF before proceeding.

• Electrophile Addition: Cool the flask to 0 °C using an ice bath. Slowly add the 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (1.0 eq) portion-wise over 5 minutes to control the exothermic neutralization of the HBr salt.

  • Validation Checkpoint 2: Upon addition, you should observe a slight exotherm and potentially a color change (often turning pale pink or yellow, depending on the nucleophile) indicating the liberation of the free base[4].

• Temperature & Time Execution: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir vigorously for 12 hours under a nitrogen atmosphere.

• In-Process Monitoring: At the 6-hour and 12-hour marks, withdraw a 10 µL aliquot, dilute in 1 mL of ethyl acetate, and wash with water. Analyze the organic layer via TLC (Hexanes/EtOAc) or LC-MS.

  • Validation Checkpoint 3: The UV-active starting material spot (typically Rf ~0.4 in 3:1 Hexanes:EtOAc) should steadily disappear, replaced by a more polar product spot. If starting material persists after 12 hours, elevate the temperature to 40 °C for an additional 2 hours.

• Quench and Isolation: Once conversion is >95%, concentrate the DMF under reduced pressure to roughly 20% of its original volume. Quench by adding 10 volumes of distilled water.

  • Validation Checkpoint 4: The sudden shift in polarity will cause the alkylated product to precipitate as a solid[4]. Collect via vacuum filtration and wash with cold water to remove residual salts.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Molecular fusion of surfactant and Lewis-acid properties for attacking dirt by catalytic bond cleavage - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]

Minimizing side reactions and self-condensation of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide

Technical Support Center: A Guide to Using 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide

Welcome to the technical support center for 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide. This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile reagent in their synthetic workflows. As a senior application scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to help you anticipate challenges, troubleshoot effectively, and optimize your reactions for success. This compound is a valuable building block for introducing the 2,6-dimethylpyridyl moiety in pharmaceuticals, agrochemicals, and material science.[1] However, its inherent reactivity can lead to specific challenges, primarily unwanted side reactions and self-condensation. This document provides expert-driven advice in a direct question-and-answer format to address the common issues encountered in the lab.

Troubleshooting Guide: Addressing Common Experimental Issues

This section tackles specific problems you might encounter during your experiments. The solutions provided are based on established principles of organic chemistry and practical, field-proven insights.

Question 1: My reaction yield is low, and I'm recovering unreacted starting material. What's going wrong?

Answer: This is a common issue that typically points to one of three areas: insufficient activation of your nucleophile, sub-optimal reaction conditions, or premature degradation of the alkylating agent.

• Causality—The Role of the Base: Your starting material is a hydrobromide salt, meaning the pyridine nitrogen is protonated. In a typical nucleophilic substitution, you add a base to deprotonate your nucleophile (e.g., an alcohol, thiol, or amine), enabling it to attack the electrophilic bromomethyl group. If your base is too weak (i.e., its conjugate acid has a low pKa), it may not sufficiently deprotonate the nucleophile, leading to a sluggish or incomplete reaction.

• Causality—Reaction Kinetics: Like many Sₙ2 reactions, temperature plays a crucial role. While elevated temperatures can increase the reaction rate, they can also accelerate side reactions. Room temperature is often a good starting point, but cooling or heating may be necessary depending on the nucleophilicity of your substrate.

Troubleshooting Steps:

• Base Selection is Critical: Ensure your base is strong enough to deprotonate your nucleophile but not so strong that it promotes rampant side reactions. Inorganic bases like potassium carbonate (K₂CO₃) are often a good first choice as they are inexpensive, effective, and easily removed by filtration. For more sensitive substrates, a non-nucleophilic organic base like N,N-Diisopropylethylamine (DIPEA) can be advantageous.

• Solvent Choice Matters: The solvent must be appropriate for an Sₙ2 reaction. Polar aprotic solvents like acetonitrile (ACN), dimethylformamide (DMF), or acetone are excellent choices as they can solvate the cation of the base without interfering with the nucleophile.[2]

• Monitor the Reaction: Use Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to track the consumption of your starting materials. If the reaction stalls, consider a modest increase in temperature (e.g., from 25°C to 40°C) or adding a slight excess of the nucleophile or base.

Parameter	Recommendation	Rationale
Base	K₂CO₃, Cs₂CO₃, DIPEA, Et₃N	Match the base strength to your nucleophile's pKa. Carbonates are a good starting point for alcohols and phenols. Amines may require a non-nucleophilic base like DIPEA.
Solvent	Acetonitrile, DMF, Acetone	Polar aprotic solvents stabilize the transition state of Sₙ2 reactions, accelerating the desired substitution.
Temperature	0°C to 50°C	Start at room temperature. Cool the reaction if side products are observed; gently heat if the reaction is too slow.
Stoichiometry	1.0 eq. Pyridine, 1.1-1.2 eq. Nucleophile, 1.5-2.0 eq. Base	A slight excess of the nucleophile and base can drive the reaction to completion.

Question 2: My reaction mixture turned dark brown and formed a tarry, insoluble precipitate. What happened?

Answer: This is a classic sign of self-condensation or polymerization. 2-(Bromomethyl)-4,6-dimethylpyridine is a bifunctional molecule: it has an electrophilic carbon (the CH₂Br group) and a nucleophilic nitrogen (the pyridine ring). While the hydrobromide salt form keeps the nitrogen "protected," the addition of a base can deprotonate a fraction of the pyridine molecules, turning them into potent nucleophiles. This nucleophilic pyridine can then attack the bromomethyl group of another molecule, initiating a chain reaction that leads to oligomers or polymers.

Fig 1. Desired Reaction vs. Self-Condensation Pathway.

Mitigation Strategies:

• Control the Stoichiometry of the Base: Use the minimum amount of base required to deprotonate your primary nucleophile. Using a large excess can significantly increase the concentration of the deprotonated, nucleophilic pyridine species, accelerating self-condensation.

• Maintain Dilute Conditions: Running the reaction at a lower concentration (e.g., 0.1 M) can disfavor the bimolecular self-condensation reaction relative to the desired intramolecular reaction.

• Slow Addition is Key: Instead of adding the base or the pyridine reagent all at once, use a syringe pump for slow addition over several hours. This keeps the instantaneous concentration of the reactive species low, minimizing the opportunity for self-reaction.

• Lower the Temperature: Self-condensation often has a higher activation energy than the desired reaction. Running the reaction at 0°C or even lower can significantly reduce the rate of this side reaction.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage and handling procedures for this reagent? This compound is corrosive and moisture-sensitive. It should be stored in a tightly sealed container in a cool, dry, and well-ventilated place.[3] For long-term storage, keeping it under an inert atmosphere (e.g., nitrogen or argon) is highly recommended to prevent degradation from atmospheric moisture. Always wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, when handling this reagent.[4]

Q2: Why is the compound supplied as a hydrobromide salt, and how does this affect my reaction setup? The hydrobromide salt serves two main purposes. First, it significantly increases the compound's shelf-life and stability by protonating the pyridine nitrogen. This prevents the nitrogen from acting as a nucleophile, thus inhibiting self-condensation during storage. Second, it often makes the compound a crystalline, free-flowing solid, which is easier to handle and weigh than the corresponding free base, which may be an oil.

In your reaction, you must account for this acidic proton. You will need to add at least one equivalent of base to neutralize the HBr salt in addition to the base required to deprotonate your nucleophile. A common practice is to use 2.0-2.5 equivalents of a base like K₂CO₃ relative to the 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide.

Q3: How do I choose the correct solvent for my reaction? The ideal solvent should be polar aprotic and one in which your starting materials and base have adequate solubility.

• Acetonitrile (ACN): An excellent all-around choice. It is polar enough to facilitate Sₙ2 reactions and has a convenient boiling point for reflux if needed.

• Dimethylformamide (DMF): A highly polar solvent that can increase the rate of slow reactions. However, it has a high boiling point, making it difficult to remove, and requires careful purification to remove contaminating amines.

• Acetone: A good choice for reactions with inorganic bases like K₂CO₃, as it facilitates the reaction at the solid-liquid interface. Its low boiling point makes for easy removal post-reaction.[2]

Avoid protic solvents like ethanol or water, as they can compete with your nucleophile and lead to undesired solvolysis products.

Validated Experimental Protocols

Protocol 1: General Procedure for N-Alkylation of a Phenol

This protocol provides a reliable starting point for the alkylation of a phenolic nucleophile.

• Setup: To a flame-dried round-bottom flask under an argon atmosphere, add the phenol (1.0 mmol, 1.0 eq.) and anhydrous acetonitrile (10 mL).

• Addition of Base: Add finely ground potassium carbonate (2.5 mmol, 2.5 eq.). Stir the suspension vigorously for 10 minutes at room temperature.

• Addition of Alkylating Agent: Add 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (1.1 mmol, 1.1 eq.) in one portion.

• Reaction: Stir the mixture at room temperature (or heat to 40-50°C if necessary) and monitor the reaction progress by TLC.

• Workup: Upon completion, filter the reaction mixture through a pad of celite to remove the inorganic salts, washing with acetonitrile. Concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to obtain the desired ether product.

Fig 2. Workflow for a Standard N-Alkylation Reaction.

References

• TCI Chemicals. (2025, October 29). Safety Data Sheet. Link

• Fisher Scientific. (n.d.). Safety Data Sheet. Link

• Angene. (2024, November 11).

• J&K Scientific. (n.d.). 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide | 79313-01-2. Link

• The Royal Society of Chemistry. (n.d.).
• MedchemExpress.com. (2025, May 14).

• ChemicalBook. (n.d.). 2-(Bromomethyl)pyridine synthesis. Link

• Fluorochem. (n.d.). 2-(BROMOMETHYL)-4,6-DIMETHYLPYRIDINE HYDROBROMIDE. Link

• Sigma-Aldrich. (n.d.). 2-(Bromomethyl)pyridine hydrobromide 98%. Link

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, March 23). Exploring 2-(Bromomethyl)pyridine Hydrobromide Synthesis for Advanced Organic Synthesis. Link

• Chem-Impex. (n.d.). 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide. Link

• PubChem. (n.d.). 4-(Bromomethyl)-2,6-dimethylpyridine hydrobromide. Link

• Patsnap. (2019, May 14). Synthesis method of 2, 6-dimethyl-4-bromopyridine. Link

• Benchchem. (n.d.). Electrophilic bromination mechanism for 2,6-dimethylpyridine.
• Organic Syntheses Procedure. (n.d.). dbhda.
• Oriental Journal of Chemistry. (n.d.). Rapid Kinetics and Relative Reactivity of Some Five Membered Aromatic Heterocycles using Hydrodynamic Voltammetry.
• PubChemLite. (n.d.). 2-(bromomethyl)-4,6-dimethylpyridine (C8H10BrN).
• Thermo Fisher Scientific. (2026, April 3). 2-(Bromomethyl)pyridine hydrobromide, 98%.
• PubChemLite. (n.d.). 2-(bromomethyl)-6-propylpyridine hydrobromide (C9H12BrN).

• Chemistry Journal of Moldova. (2020). COMPOUNDS REMOVED FROM THE CONDENSATION REACTION BETWEEN 2-ACETYLPYRIDINE AND 2-FORMYLPYRIDINE. SYNTHESIS, CRYSTAL STRUCTURE AND BIOLOGICAL EVALUATION. Link

• BLD Pharm. (n.d.). 73004-40-7|2,6-Bis(bromomethyl)pyridine hydrobromide.

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• 1. chemimpex.com [chemimpex.com]
• 2. 2-(Bromomethyl)pyridine synthesis - chemicalbook [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. angenechemical.com [angenechemical.com]

Technical Support Center: Overcoming Solubility Challenges of 2-(Bromomethyl)-4,6-dimethylpyridine Hydrobromide

Welcome to the Application Scientist Support Hub. 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (CAS: 79313-01-2) is a highly versatile electrophile used extensively in pharmaceutical synthesis and agrochemical development ()[1]. However, its nature as a hydrobromide salt makes it notoriously insoluble in non-polar organic solvents (e.g., toluene, hexane, dichloromethane).

As Application Scientists, we frequently receive tickets regarding stalled alkylations or degraded reagents. This guide provides field-proven, mechanistically sound troubleshooting strategies to help you successfully utilize this reagent in non-polar media without compromising the integrity of the reactive bromomethyl group.

Diagnostic Workflow

Workflow for selecting the optimal solubilization strategy for pyridine hydrobromide salts.

Frequently Asked Questions & Troubleshooting Guides

Q1: Why does 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide crash out as a suspension in my non-polar solvent? A1: The compound exists as a tightly bound ionic crystal lattice consisting of a pyridinium cation and a bromide anion. Non-polar solvents like toluene (dielectric constant, ε = 2.4) or dichloromethane (ε = 8.9) lack the necessary polarity to overcome the high lattice energy of the salt ()[2]. While the salt is freely soluble in highly polar protic solvents like water or methanol, these solvents often cause unwanted solvolysis (hydrolysis of the bromomethyl group). Therefore, you must either modify the solvent system or alter the physical state of the reagent via free-basing.

Q2: I need to use the free base for an N-alkylation in DCM. How do I perform a free-basing protocol without degrading the reagent? A2: Free-basing removes the hydrobromide, yielding the neutral 2-(bromomethyl)-4,6-dimethylpyridine, which is highly soluble in DCM. However, the free base is kinetically unstable. The unprotonated pyridine nitrogen of one molecule will act as a nucleophile and attack the bromomethyl carbon of another, leading to rapid self-polymerization (a Menschutkin reaction) into quaternary ammonium salts (). Causality & Solution: To prevent self-alkylation, the free base must be generated at 0°C, kept dilute, and used immediately. Do not concentrate it to dryness, as increasing molecular proximity exponentially accelerates polymerization.

Q3: Can I avoid isolating the unstable free base altogether? A3: Yes. Phase-Transfer Catalysis (PTC) is the industry standard for this issue. By using a biphasic system (e.g., Toluene/Water) with a catalyst like Tetrabutylammonium bromide (TBAB), the free base is generated in situ at the aqueous-organic interface. It is immediately consumed by your target nucleophile in the organic phase. This keeps the steady-state concentration of the free base extremely low, effectively eliminating self-polymerization side reactions.

Q4: My reaction is strictly anhydrous and water-sensitive. What are my options if I cannot use PTC or aqueous extraction? A4: You can utilize a co-solvent blending strategy. By adding 5-10% of a polar aprotic solvent (like DMF or DMSO) to your non-polar solvent, you significantly increase the composite dielectric constant of the medium, partially solubilizing the salt while maintaining anhydrous conditions ()[3].

Quantitative Data: Solvent Blending Strategies

Table 1: Dielectric constants and empirical solubility profiles for 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide.

Primary Solvent	Co-Solvent (v/v %)	Composite Dielectric Constant (ε)	Relative Solubility of HBr Salt	Application Suitability
Toluene	None (0%)	~2.4	Insoluble (< 0.1 mg/mL)	Unsuitable
Toluene	DMF (10%)	~5.8	Moderate (10-15 mg/mL)	Good for slow alkylations
Dichloromethane	None (0%)	~8.9	Poor (~1-2 mg/mL)	Poor
Dichloromethane	DMSO (5%)	~11.2	High (> 50 mg/mL)	Excellent (DMSO removal required)
Tetrahydrofuran	None (0%)	~7.5	Poor (~2 mg/mL)	Poor

Detailed Experimental Protocols

Protocol A: Cold Aqueous Free-Basing (Self-Validating System)

Use this when your downstream reaction requires strictly anhydrous, non-polar conditions but cannot tolerate co-solvents.

• Suspension: Suspend 1.0 eq of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide in ice-cold dichloromethane (0°C) at a concentration of 0.1 M.

• Neutralization: Add an equal volume of ice-cold saturated aqueous NaHCO₃.

• Extraction: Stir vigorously for 5 minutes. Mechanism: The weak base neutralizes the HBr, and the resulting lipophilic free base rapidly partitions into the cold DCM layer.

• Separation: Transfer to a pre-chilled separatory funnel. Isolate the lower organic (DCM) layer and dry rapidly over anhydrous Na₂SO₄. Filter into a chilled flask.

• Validation Check (Critical): Spot the dried DCM solution on a silica TLC plate and elute with Hexane:EtOAc (3:1).

  • Pass: A single high-Rf spot under UV indicates the intact free base.

  • Fail: A heavy baseline spot indicates the extraction temperature was too high, causing the product to self-polymerize into insoluble quaternary salts.

• Execution: Add your target nucleophile directly to the chilled DCM solution. Do not concentrate the free base to dryness.

Protocol B: Biphasic Phase-Transfer Catalysis (PTC)

Use this when your target nucleophile is stable to water and you want to avoid handling the unstable free base.

• Organic Phase Setup: Dissolve your target nucleophile (1.0 eq) in Toluene (0.2 M).

• Reagent Addition: Add 1.2 eq of solid 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide directly to the toluene. (It will remain safely suspended).

• Catalyst Addition: Add 0.1 eq of Tetrabutylammonium bromide (TBAB).

• Aqueous Phase Setup: Add an equal volume of 10% aqueous K₂CO₃.

• Reaction: Stir the biphasic mixture vigorously (≥ 800 rpm) at room temperature. Mechanism: TBAB facilitates the transfer of carbonate ions to the interface, neutralizing the salt. The free base enters the toluene layer and immediately reacts with the nucleophile.

• Validation Check: Monitor the organic phase via GC-MS or LC-MS. The disappearance of the starting nucleophile peak confirms that the in situ generated free base is successfully crossing the phase boundary and reacting, rather than hydrolyzing in the aqueous layer.

References

• PubChem. "2-(bromomethyl)-4,6-dimethylpyridine (CID 22280405)". National Center for Biotechnology Information. Available at:[Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. organicintermediate.com [organicintermediate.com]
• 3. echemi.com [echemi.com]

Reference Data & Comparative Studies

Alkylating Efficacy in Organic Synthesis: A Comparative Guide to 2-(Bromomethyl)- and 2-(Chloromethyl)-4,6-dimethylpyridine Salts

As a Senior Application Scientist, selecting the optimal alkylating agent is a critical decision that dictates the yield, purity, and scalability of a synthetic route. When functionalizing amines, thiols, or alcohols with a 4,6-dimethylpyridyl moiety, researchers typically choose between two primary synthons: 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide and 2-(Chloromethyl)-4,6-dimethylpyridine hydrochloride .

This guide objectively compares their mechanistic reactivity, stability profiles, and experimental handling to help drug development professionals optimize their synthetic workflows.

Mechanistic Causality: Leaving Group Dynamics & Salt Stabilization

To understand the performance differences between these two reagents, we must examine the thermodynamics of their leaving groups and the necessity of their salt forms.

The Role of the Hydrohalide Salt: The free base forms of 2-(halomethyl)pyridines are inherently unstable. The nucleophilic pyridine nitrogen of one molecule can readily attack the electrophilic halomethyl carbon of another, leading to rapid intermolecular self-alkylation and the formation of intractable polymeric pyridinium salts. Supplying these reagents as hydrobromide or hydrochloride salts protonates the pyridine nitrogen, neutralizing its nucleophilicity and ensuring long-term shelf stability.

Bromide vs. Chloride Leaving Group Efficacy: The core reactivity difference lies in the kinetics of the SN​2 substitution pathway. Bromide is a significantly better leaving group than chloride due to its larger atomic radius, which provides greater polarizability and stabilizes the developing negative charge in the SN​2 transition state [1]. Furthermore, the C–Br bond has a lower dissociation energy compared to the C–Cl bond. Consequently, bromomethyl derivatives exhibit markedly higher reactivity, enabling alkylation under milder conditions, whereas chloromethyl derivatives require higher temperatures or extended reaction times but offer superior handling stability.

Comparative Performance Data

The following table summarizes the quantitative and qualitative differences between the two reagents to guide your selection based on project constraints.

Parameter	2-(Bromomethyl)-4,6-dimethylpyridine·HBr	2-(Chloromethyl)-4,6-dimethylpyridine·HCl
Leaving Group	Bromide ( Br− )	Chloride ( Cl− )
C-X Bond Dissociation Energy	~285 kJ/mol	~339 kJ/mol
Relative SN​2 Reactivity	High	Moderate
Storage Stability	Moderate (Hygroscopic, light-sensitive)	High (Robust under ambient conditions)
Typical Reaction Temp	0 °C to Room Temperature	Room Temperature to 60 °C
Reaction Time (Typical)	2 – 4 hours	8 – 16 hours
Risk of Self-Alkylation	High (if free-based too rapidly)	Low to Moderate

Experimental Methodology: Self-Validating SN​2 Alkylation Protocol

The following is a field-proven, self-validating protocol for the N-alkylation of a secondary amine. It utilizes a heterogeneous base in a polar aprotic solvent—a standard approach for synthesizing complex nitrogen-based alkylated compounds [3].

Causality of Solvent and Base Selection: By utilizing a mild, insoluble base like potassium carbonate ( K2​CO3​ ) in a polar aprotic solvent like acetonitrile (ACN), the hydrohalide salt is neutralized gradually [2]. This controlled in situ free-basing prevents a sudden excess of the highly reactive free 2-(halomethyl)pyridine, thereby minimizing intermolecular self-alkylation while promoting the desired cross-coupling with the target nucleophile.

Step-by-Step Workflow

• Preparation: Charge a dry, round-bottom flask with the target secondary amine (1.0 equiv) and anhydrous K2​CO3​ (3.0 equiv) in anhydrous ACN (0.2 M concentration). Stir at room temperature for 15 minutes.

• Controlled Addition:

  • If using the Bromomethyl·HBr salt: Cool the suspension to 0 °C. Add the alkylating agent (1.1 equiv) portion-wise over 30 minutes to control the exothermic free-basing and prevent dimerization.

  • If using the Chloromethyl·HCl salt: Addition can be performed at room temperature in a single portion due to its lower reactivity.

• Reaction & Self-Validation (Crucial Step): Allow the reaction to proceed (RT for bromo, 60 °C for chloro). After 2 hours, pull a 10 µL aliquot, dilute in methanol, and analyze via LC-MS.

  • Validation Check: The system validates itself if the mass of the starting amine decreases while the product mass increases. If a mass corresponding to the pyridine dimer [M+M−HX]+ appears, your base neutralization is occurring too rapidly relative to the cross-coupling rate; reduce the temperature immediately.

• Workup: Once LC-MS confirms >95% conversion, filter the suspension to remove insoluble inorganic salts ( KCl/KBr and unreacted K2​CO3​ ). Concentrate the filtrate under reduced pressure and purify via flash chromatography.

Workflow Visualization

S_N2 Alkylation Workflow: Reagent selection, reaction conditions, and validation.

References

• A Comparative Guide to the Alkylating Efficacy of 2-(Bromomethyl)-4-chloro-1-nitrobenzene and Its Analogues Benchchem
• Amine-Linked Flavonoids as Agents against Cutaneous Leishmaniasis N
• Evolution of Nitrogen-Based Alkyl

Comparing alkylating agents: 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide vs benzyl bromide derivatives

Title: Advanced Alkylating Agents in Synthesis: 2-(Bromomethyl)-4,6-dimethylpyridine Hydrobromide vs. Benzyl Bromide Derivatives

Introduction As a Senior Application Scientist, I frequently guide medicinal chemists and process engineers in selecting the optimal alkylating reagents for their synthetic workflows. The choice of an alkylating agent extends far beyond simple reactivity; it dictates downstream purification strategies, product solubility, and deprotection orthogonality. In this guide, we will critically evaluate and compare two distinct classes of benzylic/picolylic alkylating agents: the specialized 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide and the ubiquitous benzyl bromide (BnBr) derivatives (such as p-methoxybenzyl bromide, PMB-Br).

Structural and Electronic Profiling

Benzyl Bromide Derivatives: Benzyl bromide is a classic, highly reactive electrophile used to introduce benzyl groups, primarily functioning as a for alcohols, phenols, and amines[1]. Its reactivity can be finely tuned via ring substitution. For instance, the addition of an electron-donating para-methoxy group (PMB-Br) stabilizes the transition state during nucleophilic attack, increasing SN1 character and allowing for [2].

2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide: This reagent incorporates a basic pyridine nitrogen into the benzylic framework. The electron-withdrawing nature of the pyridine ring (via induction) makes the bromomethyl carbon[3]. However, the free base form of this compound is prone to self-alkylation (polymerization) due to the nucleophilic pyridine nitrogen. To ensure bench stability and reliable handling, it is supplied as a hydrobromide salt[3]. The inclusion of the 4,6-dimethyl groups provides mild steric shielding to the ring, directing reactivity strictly to the bromomethyl group while enhancing the lipophilicity of the resulting adduct. Furthermore, pyridylmethyl groups are highly valued in peptide synthesis because they can "flip" the charge state of a molecule, enabling [4].

Comparative Performance Data

The following table summarizes the quantitative and qualitative performance metrics of these reagents to aid in strategic reaction planning.

Property / Metric	2-(Bromomethyl)-4,6-dimethylpyridine·HBr	Benzyl Bromide (BnBr)	p-Methoxybenzyl Bromide (PMB-Br)
Molecular Weight	280.98 g/mol (Salt)	171.04 g/mol	201.06 g/mol
Physical State	Off-white solid (Bench stable)[3]	Lachrymatory liquid[1]	Liquid / Low-melting solid
Base Requirement	≥ 2.0 Equivalents (to neutralize HBr)	1.0 Equivalent	1.0 Equivalent
Primary Mechanism	SN2	SN2	SN2 / SN1
Deprotection	Harsh acid or specific hydrogenation	Hydrogenolysis (H2, Pd/C)[5]	Oxidative (DDQ, H2O)[2]
Purification Advantage	Enables Acid-Base Extraction	Requires Chromatography / Distillation	Requires Chromatography
Key Application	Pharmaceutical intermediates, charge-flipping[3],[4]	Robust protection of alcohols/amines[1]	Orthogonal temporary protection[2]

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity, an experimental protocol must be self-validating—meaning the physical phenomena observed during the reaction inherently confirm its progress.

Protocol A: N-Alkylation using 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide Objective: Synthesize a picolyl-functionalized secondary amine. Causality & Logic: The hydrobromide salt must be neutralized in situ. We use 2.5 equivalents of a mild base (K2CO3). One equivalent neutralizes the reagent's HBr salt, freeing the pyridine nitrogen; the second neutralizes the HBr byproduct of the SN2 reaction; the 0.5 eq excess drives the reaction to completion.

• Preparation: Dissolve the primary amine (1.0 eq) in anhydrous DMF (0.2 M).

• Base Addition: Add anhydrous K2CO3 (2.5 eq). Observation: The suspension remains heterogeneous.

• Electrophile Addition: Add 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (1.1 eq) portion-wise at 0 °C. Causality: Portion-wise addition prevents exothermic spikes that could lead to over-alkylation (tertiary amine formation).

• Reaction: Heat to 60 °C for 4 hours. Validation: Monitor via TLC. The disappearance of the ninhydrin-active primary amine spot confirms conversion.

• Acid-Base Extraction (Crucial Step): Quench with water and extract with EtOAc. Wash the organic layer with 1M HCl. Causality: The basic pyridine ring protonates and moves into the aqueous phase, leaving neutral impurities in the organic layer. Basify the aqueous layer to pH 10 with NaOH and extract with DCM to recover the ultra-pure product without chromatography.

Protocol B: O-Alkylation using Benzyl Bromide (Finkelstein-Assisted) Objective: Benzyl protection of a sterically hindered alcohol. Causality & Logic: Benzyl bromide is reactive, but hindered alcohols require a stronger electrophile. Adding catalytic iodide converts BnBr to the highly reactive Benzyl Iodide in situ, accelerating the SN2 attack[1].

• Deprotonation: Dissolve the alcohol (1.0 eq) in anhydrous THF. Add NaH (60% dispersion, 1.2 eq) at 0 °C. Validation: Evolution of H2 gas visually confirms the formation of the alkoxide nucleophile.

• Catalyst Addition: Add Tetra-n-butylammonium iodide (TBAI, 0.1 eq).

• Alkylation: Add Benzyl Bromide (1.2 eq) dropwise. Caution: BnBr is a strong lachrymator;[1].

• Reaction: Stir at room temperature for 2 hours. The precipitation of NaBr (insoluble in THF) drives the reaction forward via Le Chatelier's principle.

• Workup: Quench with saturated NH4Cl, extract with diethyl ether, and purify via silica gel chromatography.

Visualizing Pathways and Logic

Comparative SN2 alkylation logic illustrating base stoichiometry and product properties.

Orthogonal deprotection pathways for benzylic and picolylic protecting groups.

Conclusion

The selection between 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide and benzyl bromide derivatives hinges on the strategic goals of the synthesis. If the objective is straightforward, temporary protection of a functional group, BnBr and PMB-Br offer unmatched reliability and[5]. Conversely, if the goal is to permanently install a basic pharmacophore, alter the pharmacokinetic profile of a drug candidate, or leverage acid-base chemistry to bypass tedious chromatographic purifications, the dimethylpyridine derivative is the superior choice[3].

Sources

• 1. Benzyl bromide - Wikipedia [en.wikipedia.org]
• 2. Sustainable Approaches for the Protection and Deprotection of Functional Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. The 4-pyridylmethyl ester as a protecting group for glutamic and aspartic acids: 'flipping' peptide charge states for characterization by positive ion mode ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Protection of N- and O-Functional Groups [organic-chemistry.org]

Liquid chromatography-mass spectrometry (LC-MS) analysis of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide

As a Senior Application Scientist in pharmaceutical development, I frequently encounter analytical bottlenecks involving highly reactive alkylating agents. 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (CAS 79313-01-2) is a premier electrophilic building block used extensively in the synthesis of neurological therapeutics and agrochemicals. However, its greatest synthetic asset—its extreme reactivity—makes it notoriously difficult to quantify accurately using standard reversed-phase Liquid Chromatography-Mass Spectrometry (RP-LC-MS).

This guide provides a deep-dive comparison of this compound against its chlorinated alternative, explains the mechanistic pitfalls of analyzing reactive alkyl halides, and establishes a self-validating analytical protocol to ensure absolute data integrity.

Mechanistic Insights: The Analytical Challenge

To analyze a molecule successfully, you must first understand how it wants to degrade.

The bromomethyl group (-CH₂Br) attached to a pyridine ring is highly susceptible to nucleophilic attack. The electron-donating methyl groups at the 4- and 6-positions stabilize any developing positive charge on the benzylic carbon, drastically lowering the activation energy for solvolysis. When introduced to standard LC-MS mobile phases (which typically contain water, methanol, and acidic modifiers like formic acid), the compound undergoes rapid hydrolysis to form 2-(hydroxymethyl)-4,6-dimethylpyridine.

Furthermore, in biological matrices or complex synthetic mixtures, reactive sulfur species and other nucleophiles can cause reductive dehalogenation or unwanted tagging . If an analyst relies on a standard aqueous sample preparation, the resulting LC-MS data will severely underestimate the concentration of the intact bromide, leading to false-negative genotoxic impurity (PGI) assessments.

Comparative Performance: Bromomethyl vs. Chloromethyl Pyridines

When designing a synthetic route or an analytical control strategy, chemists often weigh the use of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide against its less reactive analogue, 2-(Chloromethyl)-4,6-dimethylpyridine hydrochloride .

The table below objectively compares their chemical behavior and analytical profiles to help you choose the right reagent and the right analytical approach.

Table 1: Comparative Analytical & Synthetic Profile

Property / Parameter	2-(Bromomethyl)-4,6-dimethylpyridine HBr	2-(Chloromethyl)-4,6-dimethylpyridine HCl	Analytical & Synthetic Causality
Leaving Group Reactivity	Extremely High (Excellent leaving group)	Moderate (Requires harsher synthetic conditions)	Bromide facilitates rapid API synthesis but causes severe instability during LC-MS sample prep.
Aqueous Stability (LC-MS)	Poor (t½ < 1 hour in H₂O/MeOH at RT)	Moderate to Good (t½ > 12 hours in H₂O at RT)	Bromomethyl requires aprotic diluents and chilled autosamplers; Chloromethyl is forgiving.
Isotopic Signature (MS1)	~1:1 ratio (⁷⁹Br and ⁸¹Br)	~3:1 ratio (³⁵Cl and ³⁷Cl)	Bromine's distinct 1:1 doublet provides a self-validating MS signature to confirm the intact molecule.
In-Source Fragmentation	High (Readily forms[M-Br]⁺ carbocation)	Low to Moderate	Soft ionization parameters (low declustering potential) are mandatory for the brominated species.
PGI Risk Profile	High (Potent alkylating agent)	Moderate to High	Both require strict trace-level monitoring under ICH M7 guidelines .

Analytical Workflow Architectures

To circumvent on-column degradation, we must engineer the workflow to either outpace the hydrolysis (Fast UPLC) or eliminate the reactive site entirely prior to analysis (Derivatization).

Optimized LC-MS workflows for reactive bromomethylpyridines to prevent on-column hydrolysis.

Self-Validating Experimental Protocols

A protocol is only as good as its ability to prove its own accuracy. The following methodologies are designed with built-in causality checks.

Protocol A: Direct Intact Analysis (Fast-LC Approach)

Use this method when you need to monitor the unreacted starting material in a synthetic reaction without altering the molecule.

• Aprotic Sample Preparation: Dissolve the sample strictly in 100% LC-MS grade Acetonitrile (ACN). Causality: Eliminating water and protic solvents (like methanol) halts solvolysis.

• Thermal Control: Maintain the autosampler at exactly 4°C.

• Chromatographic Separation:

  • Column: Sub-2 µm C18 UPLC column (e.g., 2.1 x 50 mm, 1.7 µm) to ensure rapid mass transfer.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Ballistic gradient from 5% B to 95% B in 1.5 minutes. Causality: The intact bromide spends less than 60 seconds in the aqueous mobile phase, minimizing on-column hydrolysis.

• Self-Validation Check: In the MS1 full scan, monitor the m/z 200.0 and m/z 202.0 peaks. If the ratio deviates from 1:1, or if a massive peak at m/z 120.1 ([M-Br]⁺) appears without the parent ions, your source temperature or declustering potential is too high, causing in-source fragmentation.

Protocol B: Pre-Column Derivatization (High-Sensitivity PGI Screening)

For trace-level quantitation (e.g., <10 ppm) of the compound as a genotoxic impurity, direct analysis lacks the necessary sensitivity and stability. We utilize 4-dimethylaminopyridine (4-DMAP) derivatization .

• Derivatization Reaction: To 1.0 mL of sample in ACN, add 100 µL of a 0.1 M 4-DMAP solution in ACN.

• Incubation: Heat at 60°C for 30 minutes. Causality: The tertiary amine of 4-DMAP attacks the bromomethyl group via an SN2 mechanism, displacing the bromide ion and forming a permanent, highly stable quaternary ammonium cation.

• Analysis: Inject directly into the LC-MS.

• Self-Validation Check: The derivatized product possesses a permanent positive charge, yielding a massive boost in ESI+ sensitivity. Furthermore, MS/MS fragmentation will consistently yield a neutral loss characteristic of the DMAP moiety, allowing for highly specific Precursor Ion Scanning.

Table 2: Mass Spectrometry (ESI+) Parameter Targets

Target Analyte State	Precursor Ion (m/z)	Key Product Ions (m/z)	Optimal Source Temp	Causality / Rationale
Intact Bromide (⁷⁹Br)	200.0 [M+H]⁺	120.1, 105.1	250°C - 300°C	Low temp prevents thermal cleavage of the weak C-Br bond.
Intact Bromide (⁸¹Br)	202.0 [M+H]⁺	120.1, 105.1	250°C - 300°C	120.1 is the stable [M-Br]⁺ carbocation.
Hydrolysis Product	138.1[M+H]⁺	120.1, 94.1	350°C	Monitor this transition to prove your sample prep is not degrading the analyte.
4-DMAP Derivative	242.1 [M]⁺	121.1 (DMAP fragment)	400°C	Permanent cation allows higher source temps for better desolvation and sensitivity.

Conclusion & Best Practices

When dealing with 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide, the analytical instrument is not just a passive observer; the conditions of the LC-MS actively participate in the chemistry of the molecule.

If your goal is bulk purity assessment or reaction monitoring, Protocol A (Aprotic Fast-LC) is sufficient, provided you strictly monitor the isotopic cluster to validate that you are measuring the intact species. However, if your mandate is the trace-level quantitation of this compound as a potential genotoxic impurity in a final API, Protocol B (Derivatization) is the scientifically sound choice. By intentionally reacting the molecule under controlled conditions, you eliminate the variable of spontaneous hydrolysis, ensuring that your data is both highly sensitive and unequivocally trustworthy.

References

• A Caveat When Using Alkyl Halides as Tagging Agents to Detect/Quantify Reactive Sulfur Species. Molecules (PMC). URL:[Link]

• Reaction Safety: A Critical Parameter in the Development of a Scaleable Synthesis of 2,3-Bis-chloromethylpyridine Hydrochloride. Organic Process Research & Development (ACS Publications). URL:[Link]

• Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. International Journal of Environmental Research and Public Health (PMC). URL:[Link]

• A new approach for generic screening and quantitation of potential genotoxic alkylation compounds by pre-column derivatization and LC-MS/MS analysis. Analytical and Bioanalytical Chemistry (PubMed). URL:[Link]

Spectroscopic comparison of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide and its neutralized free base form

Introduction: The Causality of Salt Formation

As a Senior Application Scientist, one of the most frequent troubleshooting queries I encounter involves the handling, storage, and characterization of reactive pyridine derivatives. 2-(Bromomethyl)-4,6-dimethylpyridine is a highly versatile building block widely utilized in the synthesis of pharmaceuticals, agrochemicals, and specialized materials. However, it presents a fundamental chemical dichotomy: the molecule possesses both a nucleophilic center (the pyridine nitrogen) and an electrophilic center (the bromomethyl group).

If left in its free base form, the molecule undergoes rapid intermolecular nucleophilic substitution (the Menshutkin reaction). This leads to uncontrolled self-alkylation and the formation of intractable polymeric quaternary ammonium salts. To suppress this degradation, the compound is commercially supplied and stored as a hydrobromide salt. Protonation of the pyridine nitrogen effectively masks its nucleophilicity, rendering the molecule bench-stable for long-term storage.

Experimental Protocol: Neutralization and Isolation

To utilize the compound in downstream cross-coupling or substitution reactions, the free base must be generated in situ or isolated immediately prior to use. The following protocol outlines a self-validating biphasic neutralization workflow that prevents premature degradation[1].

Step-by-Step Neutralization Workflow

• Preparation : Suspend 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide (1.0 equiv) in dichloromethane (DCM) at a concentration of approximately 0.1 M (10 mL/mmol).

• Basification : Slowly add a 10% aqueous solution of potassium carbonate (K₂CO₃) under vigorous stirring until the aqueous layer reaches a stable pH > 9[1].

  • Causality Note: K₂CO₃ is specifically chosen over stronger bases like NaOH to mitigate the risk of competitive nucleophilic substitution (hydroxylation) at the highly reactive bromomethyl carbon.

• Phase Separation : Transfer the biphasic mixture to a separatory funnel. Extract the aqueous phase with two additional volumes of DCM to ensure quantitative recovery.

• Drying (Self-Validating Step) : Combine the organic layers and dry over anhydrous MgSO₄[1].

  • Quality Control Check: The organic layer must become completely optically clear. Any residual cloudiness indicates the presence of micro-emulsified water, which will rapidly hydrolyze the bromomethyl group during concentration.

• Concentration : Filter off the drying agent and concentrate the solvent in vacuo at ambient temperature (do not exceed 30 °C to prevent thermal degradation). The resulting free base must be analyzed or reacted immediately[1].

Figure 1: Neutralization and extraction workflow for isolating the free base from the salt.

Spectroscopic Comparison: Salt vs. Free Base

The transition from the hydrobromide salt to the free base induces profound electronic changes across the molecule. These changes are distinctly quantifiable via Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FT-IR) spectroscopy, serving as an analytical proof-of-structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Protonation of the pyridine nitrogen withdraws electron density from the aromatic ring via both inductive (-I) and resonance effects. This global deshielding results in a pronounced downfield shift for all protons in the hydrobromide salt compared to the free base.

Figure 2: Logical flow of electronic effects governing spectroscopic downfield shifts in the salt.

Table 1: Comparative ¹H NMR Chemical Shifts (400 MHz, CDCl₃ / DMSO-d₆)

Proton Assignment	Free Base (δ, ppm)	Hydrobromide Salt (δ, ppm)	Shift Causality (Δδ)
N-H⁺	Absent	~13.5 - 14.5 (br s)	Direct observation of the protonated nitrogen.
Ring Protons (H3, H5)	6.90 - 7.05 (s, 2H)	7.60 - 7.80 (s, 2H)	Strong deshielding due to positive charge delocalization across the aromatic system.
-CH₂Br (Position 2)	4.40 - 4.50 (s, 2H)	4.75 - 4.90 (s, 2H)	Inductive withdrawal from the adjacent protonated nitrogen atom.
-CH₃ (Positions 4, 6)	2.30 - 2.40 (s, 6H)	2.65 - 2.80 (s, 6H)	Mild deshielding transmitted through the conjugated pi-system.

Note: While exact shifts will vary slightly depending on sample concentration and the specific deuterated solvent used, the relative Δδ between the two forms remains a highly reliable diagnostic tool for confirming complete neutralization.

Fourier-Transform Infrared (FT-IR) Spectroscopy

IR spectroscopy provides a rapid, orthogonal method to validate the protonation state without the need for deuterated solvents or complex sample preparation.

Table 2: Key FT-IR Vibrational Frequencies

Functional Group	Free Base (ν, cm⁻¹)	Hydrobromide Salt (ν, cm⁻¹)	Diagnostic Significance
N-H⁺ Stretch	Absent	2500 - 3000 (Broad)	This broad, intense band is the definitive, unambiguous marker of the salt form.
C=N Ring Stretch	~1590	~1630	Protonation stiffens the pyridine ring, shifting the stretching frequency to a higher wavenumber.
C-Br Stretch	~610	~615	Minimal change; the C-Br bond is largely insulated from the nitrogen's formal charge.

Conclusion

Spectroscopic characterization serves as the ultimate quality control checkpoint when handling reactive pyridinyl alkyl halides. By tracking the disappearance of the N-H⁺ broad singlet in NMR (or the broad 2500-3000 cm⁻¹ band in IR) and monitoring the upfield shift of the ring protons, researchers can confidently validate the successful generation of the free base. Due to its inherent instability, the neutralized 2-(Bromomethyl)-4,6-dimethylpyridine must be seamlessly integrated into the subsequent synthetic step to ensure optimal yield, reproducibility, and safety.

References

• Biochem Experts. "2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide: Description and Applications".

• Kos, M., et al. "Synthesis of Quinolizidine-Based 1,4-Azaphosphinines via Cyclization of Heteroarylmethyl(alkynyl)phosphinates". National Institutes of Health (PMC). 1

Sources

• 1. Synthesis of Quinolizidine-Based 1,4-Azaphosphinines via Cyclization of Heteroarylmethyl(alkynyl)phosphinates - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Toxicity and Laboratory Safety Profiles of Bromomethylpyridine Derivatives

Bromomethylpyridines are highly valuable electrophilic building blocks used extensively in pharmaceutical synthesis, bioconjugation, and the development of supramolecular assemblies (1)[1]. However, handling these compounds requires a deep understanding of their inherent chemical instability and severe toxicity. This guide provides an objective comparison of the 2-, 3-, and 4-bromomethylpyridine isomers, detailing the causality behind their laboratory behavior and establishing self-validating protocols for their safe use.

The Chemical Instability Paradox

The free base forms of 2-, 3-, and 4-bromomethylpyridine present a fundamental chemical paradox: they possess both a potent electrophile (the bromomethyl carbon) and a moderate nucleophile (the pyridine nitrogen) within the same molecule.

When left in their free base form, these molecules undergo rapid, spontaneous self-alkylation via the Menschutkin reaction. Intermolecular collisions cause the nitrogen of one molecule to attack the bromomethyl group of another, leading to a runaway chain reaction that forms intractable, inactive quaternary pyridinium polymers.

To circumvent this degradation, these compounds are commercially synthesized, supplied, and stored as hydrobromide salts (e.g., 2-(bromomethyl)pyridine hydrobromide). The protonation of the pyridine nitrogen effectively eliminates its lone pair availability, neutralizing its nucleophilicity and rendering the molecule stable for long-term storage.

Mechanistic pathway of spontaneous polymerization vs. stability of the hydrobromide salt.

Comparative Toxicity and Hazard Profiles

As potent alkylating agents, bromomethylpyridine derivatives pose significant health hazards. Their primary mechanism of toxicity involves the indiscriminate alkylation of biological nucleophiles, including cellular proteins and nucleic acids. Consequently, all three primary isomers exhibit severe acute toxicity and are highly corrosive to biological tissues.

Quantitative Hazard Comparison

Isomer	CAS Number (HBr Salt)	Melting Point	Key GHS Hazard Classifications & Codes
2-(Bromomethyl)pyridine HBr	31106-82-8	149–152 °C	Skin Corr. 1B (H314), Acute Tox. 4 (H302, H312, H332)
3-(Bromomethyl)pyridine HBr	4916-55-6	150–155 °C	Skin Corr. 1B (H314), Eye Dam. 1 (H318), Acute Tox. 4
4-(Bromomethyl)pyridine HBr	73870-24-3	189–192 °C	Skin Corr. 1B (H314), Acute Tox. 4 (H302, H312, H332)

Data sourced from authoritative safety data sheets for the 2[2], 3[3], and .

Physiological Impact: The H314 classification indicates that these compounds cause severe skin burns and eye damage upon contact (). Inhalation of the dust or aerosols can lead to severe respiratory tract irritation and chemical pneumonitis.

Laboratory Safety & Storage Protocols

Handling these compounds requires rigorous safety protocols to prevent exposure and maintain chemical integrity.

• Storage: Must be kept in a dark place under an inert atmosphere (Argon or Nitrogen) to prevent moisture-induced degradation. Refrigeration (2–8 °C) is highly recommended to further suppress any latent reactivity (4)[4].

• PPE: Handling requires a face shield, chemical-resistant gloves (e.g., double-gloved nitrile), and a laboratory coat. If handled outside a fully functioning fume hood (which is strongly discouraged), a type P3 (EN 143) respirator is mandatory ().

• Spill Management: In the event of a spill, the solid should be absorbed or swept up without creating dust, placed in a sealed container, and the area washed with copious amounts of water (5)[5].

Field-Proven Experimental Protocol: In Situ Alkylation

When utilizing bromomethylpyridine hydrobromide salts in synthesis (e.g., N-alkylation of a target amine), the free base must be generated in situ. The causality behind the order of addition is critical: if the free base is generated in the absence of the target nucleophile, it will rapidly polymerize.

Step-by-Step Methodology

1. Visual Self-Validation Check: Before use, visually inspect the hydrobromide salt. A pure, stable salt should appear as a free-flowing white to pale-brown powder (4)[4]. If the material appears as a dark, gummy, or sticky resin, it has absorbed moisture and undergone premature polymerization; it must be discarded.

2. Preparation & Reagent Loading: Flame-dry a reaction flask and purge with Argon. Add the target amine (1.0 equiv) and the bromomethylpyridine hydrobromide salt (1.1 equiv) simultaneously.

• Causality: Co-loading ensures that the moment the free base is generated, it is immediately trapped by the target nucleophile, kinetically outcompeting the self-polymerization pathway.

3. Solvent Addition: Suspend the reagents in an anhydrous, polar aprotic solvent (e.g., DMF or Acetonitrile).

4. Controlled Free-Basing: Cool the mixture to 0 °C. Add a mild, anhydrous base (e.g., K₂CO₃, 2.5 equiv) in small portions.

• Causality: 1.0 equiv of base neutralizes the hydrobromide salt to expose the reactive free base. The remaining 1.5 equiv scavenges the HBr byproduct generated during the alkylation. Slow addition at 0 °C controls the exothermic neutralization and prevents localized spikes in free-base concentration.

5. Reaction Monitoring (Self-Validating System): Stir the reaction at room temperature and monitor via Thin-Layer Chromatography (TLC).

• Validation Check: Inspect the baseline of the TLC plate under UV light. A heavy, immobile UV-active streak at the baseline indicates the formation of quaternary pyridinium polymers. If this occurs, the reaction is failing due to self-alkylation; subsequent runs must utilize higher solvent dilution or slower base addition.

6. Quenching: Quench the reaction with saturated aqueous NaHCO₃ to neutralize any unreacted electrophile, followed by standard organic extraction.

Standard operating procedure for the safe handling and reaction of bromomethylpyridine salts.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 2-(Bromomethyl)pyridine hydrobromide, 98% 5 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.co.uk]
• 3. 3-(Bromomethyl)pyridine hydrobromide, 97% 5 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.es]
• 4. 4-(Bromomethyl)pyridine hydrobromide | 73870-24-3 [chemicalbook.com]
• 5. 4-(Bromomethyl)pyridine hydrobromide - Safety Data Sheet [chemicalbook.com]

Safety & Regulatory Compliance

Comprehensive Laboratory Guide: Proper Handling and Disposal of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide

As a critical intermediate in the synthesis of pharmaceutical agents—particularly those targeting neurological disorders—2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide is a highly valuable compound in drug development[1]. However, its unique chemical structure presents a dual-hazard profile: it is both a potent alkylating agent and a corrosive hydrobromide salt.

To ensure laboratory safety, environmental compliance, and operational efficiency, disposal cannot be treated as an afterthought. This guide provides an authoritative, step-by-step operational plan for the safe handling, chemical quenching, and logistical disposal of this compound, explaining the chemical causality behind every safety mandate.

Mechanistic Hazard Profile: Why Strict Protocols are Required

Understanding the chemical behavior of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide is essential for safe disposal. Its hazards are driven by two distinct structural features:

• Alkylating Reactivity (The Bromomethyl Group): The −CH2​Br moiety is a highly reactive electrophile. In biological systems, it acts as an alkylating agent, readily undergoing SN​2 nucleophilic substitution with electron-rich centers on proteins and DNA. This mechanism makes the compound a severe lachrymator, a tissue irritant, and a potential mutagen[2].

• Corrosivity (The Hydrobromide Salt): As an amine hydrobromide salt, the compound is sensitive to ambient moisture. Upon contact with water or high humidity, it hydrolyzes to release hydrobromic acid (HBr) gas. HBr is highly corrosive, causing severe skin burns, eye damage, and respiratory tract irritation[3].

• Environmental Persistence (Halogenation): Because the molecule contains bromine, it falls under strict environmental regulations. Improper disposal down the drain or commingling with non-halogenated waste can lead to severe ecological toxicity[4].

Quantitative Disposal Parameters

To streamline waste classification and ensure regulatory compliance, all quantitative thresholds and parameters associated with the disposal of this compound are summarized below.

Parameter	Quantitative Threshold / Value	Operational Action & Causality
Molecular Weight	280.98 g/mol	Used to calculate molar equivalents required for chemical quenching.
Halogen Content	> 5% by weight	Mandates strict segregation into the Halogenated Waste Stream[5].
Thiosulfate Quench	10% Aqueous Solution	Provides the necessary nucleophilic concentration to ensure complete SN​2 displacement of the alkylating agent[2].
Target pH	pH 6.0 – 8.0	Validates the complete neutralization of corrosive HBr prior to final bottling.
Incineration Temp	> 1000°C (Specialized)	Required to prevent the formation of toxic dioxins from brominated organics[4].

Standard Operating Procedures (SOP): Disposal Workflows

To mitigate the risks of exposure and environmental contamination, laboratory personnel must utilize specific workflows depending on the physical state of the waste.

Protocol 1: Chemical Quenching of Liquid Solutions (Recommended)

Objective: Convert the reactive, potentially mutagenic bromomethyl group into a non-toxic Bunte salt prior to disposal. Causality: By intentionally reacting the waste with sodium thiosulfate (a strong nucleophile), we force the SN​2 displacement of the bromide ion in a controlled laboratory environment, permanently neutralizing the mutagenic threat[2].

• Preparation & PPE: Perform all steps inside a certified, continuously venting chemical fume hood. Wear a chemically resistant lab coat, double nitrile gloves, and safety goggles.

• Solvent Dissolution: Ensure the 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide waste is fully dissolved in a water-miscible organic solvent (e.g., ethanol or methanol). This ensures the alkylating agent is fully accessible for the biphasic reaction[2].

• Nucleophilic Addition: While stirring the solution magnetically, slowly add a freshly prepared 10% aqueous sodium thiosulfate ( Na2​S2​O3​ ) solution.

• Reaction Incubation: Allow the mixture to stir at room temperature for a minimum of 2 hours.

  • Self-Validation: The reaction is deemed complete when the mixture remains homogeneous over time, allowing sufficient kinetic duration for the SN​2 conversion to the S-alkylthiosulfate salt.

• Acid Neutralization: Because the original compound releases HBr, the resulting solution will be highly acidic. Slowly add dilute sodium bicarbonate ( NaHCO3​ ) dropwise until the solution ceases effervescing.

  • Self-Validation: Use pH indicator strips to confirm the solution has reached a stable, safe pH of 6.0 to 8.0.

• Waste Segregation: Transfer the quenched, neutralized solution to a designated, clearly labeled "Halogenated Organic Waste" container[4].

Protocol 2: Dry Spill Cleanup and Solid Waste Management

Objective: Safely contain unreacted solid powder without triggering the release of corrosive HBr gas.

• Containment: In the event of a solid spill, do not use water . Introducing water will immediately trigger the release of corrosive HBr gas[3].

• Dry Collection: Use dry clean-up procedures. Carefully sweep or shovel the solid into a compatible, sealable plastic container (e.g., high-density polyethylene, HDPE). Work slowly to avoid generating airborne dust[6].

• Labeling: Label the container explicitly as "Hazardous Waste: Corrosive Solid, Halogenated Organic (UN 3261)"[3].

• Disposal: Entrust the sealed container to your institution's environmental health and safety (EHS) department or a licensed hazardous waste disposal facility[3].

Logistical Segregation: The Halogenated Waste Stream

Operational Rule: 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide waste must never be commingled with standard, non-halogenated organic waste[4].

Causality: During standard waste incineration, halogenated compounds require specialized high-temperature facilities equipped with post-combustion flue gas scrubbers. If incinerated at standard temperatures without scrubbers, brominated organics will form highly toxic, environmentally persistent dioxins and release corrosive hydrogen halide gases into the atmosphere[4][7]. Mixing even a small volume of this compound into a non-halogenated container legally contaminates the entire batch, forcing the whole volume to be treated as halogenated waste, which drastically increases institutional disposal costs[4].

Fig 1: Safe quenching, segregation, and disposal workflow for halogenated alkylating agents.

References

• [1] 1 - jk-sci.com

• [7] 7 - synquestlabs.com

• [3] 3 - tcichemicals.com

• [6] 6 - apolloscientific.co.uk

• [5] 5 - uwosh.edu

• [2] 2 - uq.edu.au

• [4] 4 - riskassess.com.au

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• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. synquestlabs.com [synquestlabs.com]

A Senior Application Scientist's Guide to Handling 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide

This guide provides essential safety protocols and logistical frameworks for the handling of 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide. As a Senior Application Scientist, my objective is to move beyond mere compliance and instill a deep, causal understanding of the necessary precautions. The protocols herein are designed as a self-validating system to ensure the safety of all laboratory personnel, particularly researchers, scientists, and professionals in drug development.

Inherent Hazard Profile: Understanding the "Why"

2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide is a substituted pyridine derivative. To establish a robust safety protocol, we must first appreciate the hazards inherent to its structural components. While a specific Safety Data Sheet (SDS) for this exact compound is not publicly indexed, we can infer its hazard profile from closely related analogs like 3-(Bromomethyl)pyridine hydrobromide and 4-(Bromomethyl)pyridine hydrobromide, as well as the general reactivity of bromomethyl and pyridine compounds.

The primary hazards are:

• Severe Skin and Eye Damage: Hydrobromide salts can be corrosive. Direct contact with the solid or solutions can cause serious eye damage and severe skin burns or irritation.[1][2][3][4]

• Skin Sensitization: Bromomethyl functional groups are known alkylating agents. Repeated exposure, even at low levels, can lead to an allergic skin reaction or sensitization.[1]

• Respiratory Irritation: As a fine powder, the compound can be easily aerosolized, leading to respiratory tract irritation upon inhalation.[2]

• Acute Toxicity: Pyridine derivatives can be harmful if swallowed, inhaled, or absorbed through the skin.[5][6][7]

Therefore, our entire safety paradigm is built around preventing contact, inhalation, and ingestion .

The Three Pillars of Protection: A Multi-Layered Approach

Personal Protective Equipment (PPE) is the final barrier between you and the chemical hazard. It must be supported by robust engineering and administrative controls.

• Engineering Controls: These are your first and most critical line of defense. Always handle solid 2-(Bromomethyl)-4,6-dimethylpyridine hydrobromide inside a certified chemical fume hood to control dust and vapors.[8][9] The fume hood's airflow is essential to minimize inhalation exposure.

• Administrative Controls: This includes establishing clear Standard Operating Procedures (SOPs), providing thorough training for all personnel, and ensuring work areas are clearly demarcated. Never work alone when handling this category of chemical.

• Personal Protective Equipment (PPE): The last line of defense, designed to protect you from exposure when engineering and administrative controls cannot eliminate the risk entirely.

Detailed PPE Specification and Protocols

The selection of PPE is not arbitrary; it is dictated by the specific hazards of the material.

Hand Protection:

• Requirement: Double-gloving with chemically resistant gloves.

• Specifications & Rationale: The inner glove provides a second barrier in case the outer glove is compromised. The outer glove should be a nitrile or butyl rubber glove with a minimum thickness of 8 mils for adequate protection against incidental contact.[9] Always inspect gloves for any signs of degradation or punctures before use.[9]

• Protocol: Don the inner glove, then pull the cuff of your lab coat over the glove. Don the outer glove over the lab coat cuff. This prevents any skin exposure at the wrist. Change the outer glove immediately if contamination is suspected, and change both gloves every 30-60 minutes during extended operations to mitigate the risk of permeation.[10]

Eye and Face Protection:

• Requirement: Chemical splash goggles and a full-face shield.

• Specifications & Rationale: Chemical splash goggles that provide a complete seal around the eyes are mandatory to protect against dust particles and splashes.[1][9] A face shield must be worn over the goggles whenever handling the solid, preparing solutions, or when there is any risk of splashing, providing a broader barrier of protection for the entire face.[9][11]

Protective Clothing:

• Requirement: A poly-coated, disposable laboratory gown with long sleeves and knit cuffs.

• Specifications & Rationale: Standard cotton lab coats are not sufficient as they can absorb chemical splashes. A polyethylene-coated gown provides a liquid-resistant barrier.[12] The knit cuffs ensure a snug fit around the inner glove. Gowns must be disposable and should be changed immediately after a known spill or at the end of the procedure.[12][13]

Respiratory Protection:

• Primary Control: As stated, all handling of the solid material must occur within a chemical fume hood.[8][9]

• Secondary Control: In the rare event of a significant spill outside of a fume hood or if engineering controls fail, respiratory protection is critical. A NIOSH-approved N95 respirator should be used to protect against airborne particles.[12] For large spills, a full-facepiece respirator with appropriate cartridges may be necessary.[12] All personnel requiring respirators must be properly fit-tested and trained in their use.

Table 1: PPE Requirements by Laboratory Task

Task	Hand Protection	Eye/Face Protection	Protective Clothing	Respiratory Protection
Receiving & Storage	Single pair of nitrile gloves	Safety glasses	Laboratory coat	Not required
Weighing & Aliquoting (Solid)	Double nitrile gloves	Chemical splash goggles & face shield	Poly-coated disposable gown	Chemical Fume Hood (Mandatory)
Dissolution & In-Solution Handling	Double nitrile gloves	Chemical splash goggles & face shield	Poly-coated disposable gown	Chemical Fume Hood (Mandatory)
Spill Cleanup (Small, in hood)	Double nitrile gloves	Chemical splash goggles & face shield	Poly-coated disposable gown	Chemical Fume Hood (Mandatory)
Spill Cleanup (Large, outside hood)	Heavy-duty chemical gloves	Chemical splash goggles & face shield	Chemical-resistant apron/suit	Fit-tested N95 or full-facepiece respirator
Waste Disposal (Sealed Container)	Double nitrile gloves	Chemical splash goggles	Poly-coated disposable gown	Not required if container is sealed

Safe Handling Workflow: From Receipt to Disposal

This workflow ensures safety at every stage of the chemical's lifecycle in the laboratory.

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• 8. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
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• 11. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]
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